molecular formula C7H12N2S B13308751 2-Methyl-1-(1,3-thiazol-4-YL)propan-1-amine

2-Methyl-1-(1,3-thiazol-4-YL)propan-1-amine

Cat. No.: B13308751
M. Wt: 156.25 g/mol
InChI Key: MZYSRMUFWGDMPV-UHFFFAOYSA-N
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Description

2-Methyl-1-(1,3-thiazol-4-yl)propan-1-amine ( 1501167-51-6) is a chemical compound with the molecular formula C7H12N2S and a molecular weight of 156.25 g/mol . This amine-containing thiazole derivative is part of a class of heterocyclic compounds known for their significant potential in pharmaceutical and agrochemical research . Thiazoles are privileged structures in medicinal chemistry, frequently explored for developing novel antimicrobial agents due to their ability to target multidrug-resistant pathogens . The scaffold is also found in compounds investigated for a range of other biological activities, including anticancer, anti-inflammatory, and antiviral properties . While the specific mechanism of action for this particular analog is not fully detailed in the public domain, its structure suggests it may serve as a key intermediate or building block in organic synthesis and drug discovery projects . Researchers can utilize this compound to create more complex molecules, such as thiazole derivatives bearing β-amino acid moieties, which have shown promising bioactive properties . It is also related to structures found in patented pharmaceutical synthesis methods . This product is intended for research and development purposes in a controlled laboratory environment only. Please Note: This product is For Research Use Only (RUO) and is not intended for diagnostic, therapeutic, or any other human or veterinary use.

Properties

Molecular Formula

 C7H12N2S

Molecular Weight

 156.25 g/mol

IUPAC Name

 2-methyl-1-(1,3-thiazol-4-yl)propan-1-amine

InChI

 InChI=1S/C7H12N2S/c1-5(2)7(8)6-3-10-4-9-6/h3-5,7H,8H2,1-2H3

InChI Key

 MZYSRMUFWGDMPV-UHFFFAOYSA-N

Canonical SMILES

 CC(C)C(C1=CSC=N1)N

Origin of Product

 United States
Foundational & Exploratory

An In-depth Technical Guide to the Physicochemical Properties of 2-Methyl-1-(1,3-thiazol-4-yl)propan-1-amine

Author: BenchChem Technical Support Team. Date: February 2026

Foreword: The Strategic Imperative of Physicochemical Profiling

In the landscape of contemporary drug discovery, the journey from a promising molecular entity to a viable clinical candidate is paved with rigorous scientific evaluation. The adage "a drug must first reach its target to exert its effect" underscores the critical importance of a molecule's physicochemical properties. These intrinsic characteristics govern a compound's absorption, distribution, metabolism, and excretion (ADME) profile, ultimately dictating its bioavailability and therapeutic potential. This guide provides a comprehensive framework for the characterization of 2-Methyl-1-(1,3-thiazol-4-yl)propan-1-amine, a novel compound featuring a structurally significant thiazole ring and a primary amine. The thiazole moiety is a cornerstone in medicinal chemistry, present in numerous FDA-approved drugs, and is known for its diverse biological activities, including anticancer, anti-inflammatory, and antimicrobial effects.[1][2][3][4] The primary amine group, a common feature in bioactive molecules, is a key determinant of the compound's acid-base properties and its potential for ionic interactions.[5][6]

This document is structured not as a mere repository of data, but as a strategic guide for the research scientist. It delves into the causality behind experimental choices, providing robust, self-validating protocols for determining the critical physicochemical parameters of pKa, lipophilicity (logP/D), and aqueous solubility. By understanding and meticulously measuring these properties, researchers can build a predictive model of the compound's in vivo behavior, enabling informed decisions in lead optimization and formulation development.

Compound Identification and Structural Attributes

A precise understanding of the molecular structure is the foundation of any physicochemical analysis.

  • IUPAC Name: 2-Methyl-1-(1,3-thiazol-4-yl)propan-1-amine

  • Molecular Formula: C₇H₁₂N₂S

  • Chemical Structure:

// \ N S | | CH--CH

Key Structural Features:

  • Primary Aliphatic Amine (-NH₂): This group is expected to be basic, readily accepting a proton to form a positively charged ammonium ion. Its pKa will be a critical determinant of the compound's charge state at physiological pH.

  • Thiazole Ring: An aromatic five-membered heterocycle containing sulfur and nitrogen. This ring system contributes to the molecule's overall electronic properties and potential for various intermolecular interactions.[1]

  • Isobutyl Group (-CH(CH₃)₂): This non-polar alkyl group will contribute to the molecule's lipophilicity.

Acid Dissociation Constant (pKa): The Master Switch of Ionization

The pKa is arguably the most influential physicochemical parameter, as it dictates the extent of a molecule's ionization at a given pH. This, in turn, affects its solubility, permeability, and target binding. For 2-Methyl-1-(1,3-thiazol-4-yl)propan-1-amine, the primary amine is the principal ionizable group.

Strategic Importance of pKa Determination

The basicity of the primary amine will govern the compound's charge state. At a pH below its pKa, the amine will be predominantly protonated (R-NH₃⁺), while at a pH above the pKa, it will be in its neutral, free base form (R-NH₂). This equilibrium is central to:

  • Aqueous Solubility: The protonated, charged form is generally more water-soluble.

  • Membrane Permeability: The neutral, more lipophilic form is better able to cross biological membranes.

  • Drug-Receptor Interactions: The ability to form ionic bonds with target proteins is often pH-dependent.

Experimental Protocol: Potentiometric Titration

Potentiometric titration is a highly accurate and widely used method for pKa determination.[7][8] It relies on monitoring the pH of a solution as a titrant of known concentration is added.

Methodology:

  • Sample Preparation: Accurately weigh approximately 5-10 mg of 2-Methyl-1-(1,3-thiazol-4-yl)propan-1-amine and dissolve it in a known volume (e.g., 50 mL) of deionized water or a solution of constant ionic strength (e.g., 0.15 M KCl).

  • Titration Setup:

    • Place the solution in a jacketed beaker to maintain a constant temperature (e.g., 25°C).

    • Immerse a calibrated combination pH electrode into the solution.

    • Use a magnetic stirrer to ensure homogeneity.

  • Titration:

    • Titrate the solution with a standardized strong acid (e.g., 0.1 M HCl).

    • Add the titrant in small, precise increments (e.g., 0.02 mL) using a calibrated burette.

    • Record the pH value after each addition, allowing the reading to stabilize.

  • Data Analysis:

    • Plot the pH (y-axis) against the volume of titrant added (x-axis) to generate a titration curve.

    • The pKa is the pH at the half-equivalence point, which corresponds to the inflection point of the sigmoidal curve.[7] This can be determined from the point of maximum slope on the first derivative plot (ΔpH/ΔV vs. V).

Visualization of the pKa Determination Workflow

pKa_Workflow cluster_prep Sample Preparation cluster_titration Potentiometric Titration cluster_analysis Data Analysis Prep1 Dissolve Compound in 0.15 M KCl Titrate Titrate with Standardized HCl Prep1->Titrate Record Record pH vs. Volume of Titrant Titrate->Record Plot Plot Titration Curve (pH vs. Volume) Record->Plot Derivative Calculate 1st Derivative (ΔpH/ΔV) Plot->Derivative pKa Determine pKa (pH at Inflection Point) Derivative->pKa

Caption: Workflow for pKa determination by potentiometric titration.

Lipophilicity (logP and logD): Gauging Membrane Affinity

Lipophilicity, the "greasiness" of a molecule, is a critical factor in its ability to cross biological membranes and its potential for off-target binding. It is typically quantified as the partition coefficient (logP) or the distribution coefficient (logD).

  • logP: The ratio of the concentration of the neutral species of a compound in a lipid phase (n-octanol) to its concentration in an aqueous phase at equilibrium.

  • logD: The ratio of the concentration of all species (neutral and ionized) of a compound in a lipid phase to its concentration in an aqueous phase at a specific pH. For a basic compound like ours, logD is pH-dependent.

Experimental Protocol: The Shake-Flask Method

The shake-flask method is the "gold standard" for determining logP and logD due to its direct measurement of partitioning.[9][10][11][12]

Methodology:

  • Phase Preparation:

    • Pre-saturate n-octanol with an aqueous buffer (e.g., phosphate-buffered saline, PBS, at pH 7.4 for logD₇.₄).

    • Pre-saturate the aqueous buffer with n-octanol. This ensures that the volumes of the two phases do not change during the experiment.

  • Sample Preparation: Prepare a stock solution of the compound in the aqueous buffer. The concentration should be high enough for accurate quantification but low enough to avoid solubility issues in the aqueous phase.

  • Partitioning:

    • In a glass vial, combine a known volume of the pre-saturated n-octanol and the pre-saturated aqueous phase containing the compound.

    • Shake the vial vigorously for a set period (e.g., 1-2 hours) at a constant temperature to allow the compound to reach equilibrium between the two phases.

  • Phase Separation: Centrifuge the vial at low speed to ensure complete separation of the n-octanol and aqueous layers.

  • Quantification:

    • Carefully withdraw an aliquot from each phase.

    • Determine the concentration of the compound in each aliquot using a suitable analytical method, such as High-Performance Liquid Chromatography with UV detection (HPLC-UV).

  • Calculation:

    • logP (for the neutral species): logP = log₁₀([Compound]octanol / [Compound]water)

    • logD (at a specific pH): logD = log₁₀([Compound]octanol / [Compound]water)

Visualization of the Shake-Flask Workflow

logP_Workflow Prep Prepare Pre-saturated n-Octanol and Buffer Add Add Compound to Aqueous Phase Prep->Add Mix Combine Phases and Shake to Equilibrium Add->Mix Separate Separate Phases (Centrifugation) Mix->Separate Quantify Quantify Compound in Each Phase (HPLC) Separate->Quantify Calculate Calculate logP / logD Quantify->Calculate

Caption: Workflow for logP/logD determination by the shake-flask method.

Aqueous Solubility: The Prerequisite for Absorption

A compound must be in solution to be absorbed in the gastrointestinal tract or to be active in an in vitro assay. Poor aqueous solubility is a major hurdle in drug development.[13][14]

Kinetic vs. Thermodynamic Solubility

  • Kinetic Solubility: Measures the concentration at which a compound, added from a DMSO stock solution, begins to precipitate in an aqueous buffer. It's a high-throughput method used for early-stage screening.[15][16][17]

  • Thermodynamic Solubility: Represents the true equilibrium solubility of a compound, determined by equilibrating an excess of the solid material in a buffer over a longer period. It is a more accurate measure used in later-stage development.

Experimental Protocol: Kinetic Solubility Assay

This high-throughput assay is ideal for initial characterization.[16][17]

Methodology:

  • Sample Preparation: Prepare a high-concentration stock solution of the compound in dimethyl sulfoxide (DMSO), for example, 10 mM.

  • Assay Plate Setup:

    • Add the aqueous buffer (e.g., PBS, pH 7.4) to the wells of a 96-well microplate.

    • Add a small volume of the DMSO stock solution to the buffer (the final DMSO concentration should be low, e.g., 1-2%, to minimize its effect on solubility).

  • Incubation: Shake the plate at room temperature for a defined period (e.g., 1.5-2 hours) to allow for precipitation.[16]

  • Precipitate Removal: Filter the plate using a solubility filter plate to separate the undissolved precipitate from the saturated solution.

  • Quantification:

    • Analyze the filtrate using an appropriate method. For compounds with a UV chromophore, direct UV-Vis spectroscopy in a UV-compatible plate reader is common.

    • Compare the absorbance of the sample to a standard curve prepared from the DMSO stock solution to determine the concentration.

  • Result: The measured concentration is the kinetic solubility of the compound under the assay conditions.

Summary of Physicochemical Properties

The following table summarizes the key physicochemical properties for 2-Methyl-1-(1,3-thiazol-4-yl)propan-1-amine and provides estimated target ranges based on general guidelines for orally bioavailable drugs.

PropertyExperimental MethodPredicted Value/Target RangeRationale for Importance
Molecular Weight Calculation156.25 g/mol Influences diffusion and permeability. (Target: < 500 Da)
pKa Potentiometric Titration9.0 - 10.5 (for primary amine)Governs ionization state, impacting solubility and permeability.[8]
logP Shake-Flask1.0 - 3.0Balances solubility and permeability for optimal ADME properties.
logD at pH 7.4 Shake-Flask0.5 - 2.5Reflects lipophilicity at physiological pH; critical for predicting in vivo behavior.[11][12]
Aqueous Solubility Kinetic Solubility Assay> 50 µMSufficient solubility is required for absorption and formulation.[15]

Conclusion: A Roadmap for Development

The systematic determination of the physicochemical properties of 2-Methyl-1-(1,3-thiazol-4-yl)propan-1-amine is not merely an academic exercise; it is a critical step in de-risking its development as a potential therapeutic agent. The protocols outlined in this guide provide a robust framework for generating high-quality, reproducible data on pKa, lipophilicity, and solubility. This foundational knowledge will empower medicinal chemists to interpret structure-activity relationships, guide formulation scientists in developing appropriate delivery systems, and provide essential parameters for building predictive pharmacokinetic models. By embracing this data-driven approach, the path from discovery to clinical application becomes clearer and more efficient.

References

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  • Le, T.-Q., Kim, J., & Kim, S. (2023). Determination of the Dissociation Constants (pKa) of Eight Amines of Importance in Carbon Capture: Computational Chemistry Calculations, and Artificial Neural Network Models. International Journal of Molecular Sciences, 24(10), 8968. [Link]

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Introduction: The 1,3-Thiazole Core in Modern Medicinal Chemistry

Author: BenchChem Technical Support Team. Date: February 2026

An In-depth Technical Guide to the Synthesis, Characterization, and Application of 4-Substituted 1,3-Thiazole Amines

For Researchers, Scientists, and Drug Development Professionals

The 1,3-thiazole ring is a prominent five-membered aromatic heterocycle containing sulfur and nitrogen atoms. This scaffold is a cornerstone in medicinal chemistry, found in a wide array of natural products and synthetic drugs.[1][2][3][4] Its unique electronic properties and ability to engage in various non-covalent interactions make it a privileged structure in drug design.[1][5] Thiazole derivatives exhibit a broad spectrum of pharmacological activities, including antimicrobial, anti-inflammatory, anticancer, and anticonvulsant properties.[4][6][7][8]

This guide focuses on a specific subclass: amines connected to the 4-position of the thiazole ring, with a particular emphasis on structures analogous to 2-Methyl-1-(1,3-thiazol-4-yl)propan-1-amine. While a specific CAS number for this exact molecule is not readily found in public databases, suggesting it may be a novel compound, the synthetic and analytical principles discussed herein are broadly applicable to this class of molecules. This document will provide a comprehensive overview of the synthetic routes, purification, characterization, and potential applications of these valuable building blocks in drug discovery.

Core Synthetic Strategies: Building the Thiazole Scaffold

The construction of the 4-substituted thiazole ring is most classically achieved through the Hantzsch thiazole synthesis.[5][9][10] This robust and versatile method involves the condensation of an α-haloketone with a thioamide. Modern variations and other synthetic methodologies, such as multicomponent reactions, offer alternative and often more efficient pathways.[11][12]

The Hantzsch Thiazole Synthesis: A Foundational Approach

The Hantzsch synthesis is a reliable method for preparing a wide range of thiazole derivatives.[9][10] The general mechanism involves the reaction of an α-halocarbonyl compound with a thioamide-containing reactant, such as thiourea or thioacetamide.

Mechanism of the Hantzsch Thiazole Synthesis

Hantzsch_Mechanism alpha_haloketone α-Haloketone intermediate1 Thioether Intermediate alpha_haloketone->intermediate1 Nucleophilic attack by sulfur thioamide Thioamide thioamide->intermediate1 intermediate2 Cyclized Intermediate intermediate1->intermediate2 Intramolecular cyclization intermediate3 Dehydrated Intermediate intermediate2->intermediate3 Dehydration thiazole Substituted Thiazole intermediate3->thiazole Tautomerization

Caption: The mechanism of the Hantzsch thiazole synthesis.

Experimental Protocol: Synthesis of a 4-Substituted-2-Aminothiazole Derivative

This protocol provides a representative example of the Hantzsch synthesis to obtain a 4-substituted-2-aminothiazole, a common precursor for more complex molecules.

Materials:

  • Substituted α-bromoacetophenone (1.0 eq)

  • Thiourea (1.2 eq)

  • Ethanol (as solvent)

  • Sodium bicarbonate (for workup)

  • Ethyl acetate (for extraction)

  • Brine (for washing)

  • Anhydrous sodium sulfate (for drying)

Procedure:

  • To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add the substituted α-bromoacetophenone (1.0 eq) and thiourea (1.2 eq).

  • Add ethanol to dissolve the reactants (approximately 5-10 mL per gram of α-bromoacetophenone).

  • Heat the reaction mixture to reflux and maintain for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • After completion, cool the reaction mixture to room temperature.

  • Neutralize the mixture with a saturated aqueous solution of sodium bicarbonate.

  • Extract the product with ethyl acetate (3 x 20 mL).

  • Combine the organic layers and wash with brine (1 x 20 mL).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

  • Purify the crude product by column chromatography on silica gel or by recrystallization.

Modern Synthetic Alternatives

Recent advancements in organic synthesis have led to the development of more efficient and environmentally friendly methods for thiazole synthesis.[12] These include:

  • Multicomponent Reactions (MCRs): These reactions combine three or more reactants in a single step to form the desired product, offering high atom economy and operational simplicity.[11]

  • Microwave-Assisted Synthesis: The use of microwave irradiation can significantly reduce reaction times and improve yields.[12]

  • Green Catalysts: The use of reusable and non-toxic catalysts, such as silica-supported acids, aligns with the principles of green chemistry.[9][12]

Purification and Structural Characterization

The purification and unambiguous characterization of the synthesized thiazole derivatives are crucial for their use in further research and development.

Purification Techniques

  • Column Chromatography: This is the most common method for purifying thiazole derivatives. A silica gel stationary phase with a gradient of ethyl acetate in hexanes is typically effective.

  • Recrystallization: For solid products, recrystallization from a suitable solvent system (e.g., ethanol/water, ethyl acetate/hexanes) can yield highly pure material.

Spectroscopic Characterization

The structure of the synthesized compounds is confirmed using a combination of spectroscopic techniques.

Technique Expected Observations for a 4-Aryl-2-Aminothiazole
¹H NMR - Aromatic protons of the 4-aryl group (typically δ 7.0-8.0 ppm).- A singlet for the C5-H of the thiazole ring (typically δ 6.5-7.5 ppm).- A broad singlet for the -NH₂ protons (variable chemical shift).
¹³C NMR - Signals for the aromatic carbons of the 4-aryl group.- A signal for the C2 of the thiazole ring (amine-substituted) (typically δ 160-170 ppm).- A signal for the C4 of the thiazole ring (aryl-substituted) (typically δ 140-150 ppm).- A signal for the C5 of the thiazole ring (typically δ 100-115 ppm).[13]
Mass Spec. - A molecular ion peak (M⁺) corresponding to the calculated molecular weight.[13][14]
FTIR - N-H stretching vibrations for the amine group (around 3300-3500 cm⁻¹).- C=N stretching vibration of the thiazole ring (around 1600-1650 cm⁻¹).[13][14]

Synthetic and Analytical Workflow

Workflow synthesis Hantzsch Synthesis workup Aqueous Workup synthesis->workup purification Purification (Column Chromatography or Recrystallization) workup->purification characterization Structural Characterization purification->characterization nmr NMR (¹H, ¹³C) characterization->nmr ms Mass Spectrometry characterization->ms ftir FTIR characterization->ftir application Biological Screening / Further Synthesis characterization->application

Caption: A typical workflow for the synthesis and analysis of thiazole derivatives.

Applications in Drug Discovery and Chemical Biology

Thiazole-containing molecules are of significant interest to the pharmaceutical industry due to their wide range of biological activities. The 4-substituted thiazole amine scaffold serves as a versatile starting point for the synthesis of more complex molecules with therapeutic potential.

Reported Biological Activities of Thiazole Derivatives:

  • Antimicrobial Agents: Many thiazole derivatives have shown potent activity against various bacterial and fungal strains.[1][4]

  • Anticancer Agents: The thiazole ring is a key component of several anticancer drugs and experimental agents that target various cellular pathways, including tubulin polymerization.[3][15]

  • Anti-inflammatory Activity: Thiazole derivatives have been investigated for their ability to modulate inflammatory responses.[2][4]

  • Enzyme Inhibitors: The thiazole scaffold can be functionalized to target the active sites of various enzymes, making it a valuable tool for developing specific inhibitors.[16]

The ease of synthesis and the ability to introduce diverse substituents at multiple positions make 4-substituted thiazole amines valuable building blocks for creating libraries of compounds for high-throughput screening in drug discovery campaigns.[3][17]

Conclusion

While the specific compound 2-Methyl-1-(1,3-thiazol-4-yl)propan-1-amine may represent a novel chemical entity, the foundational chemistry of the 4-substituted 1,3-thiazole amine core is well-established and offers a rich field for exploration. The Hantzsch synthesis remains a cornerstone for accessing this scaffold, with modern methods providing more efficient and sustainable alternatives. The robust analytical techniques available allow for the unambiguous characterization of these compounds, paving the way for their application in medicinal chemistry and drug discovery. The versatility and proven biological relevance of the thiazole nucleus ensure that the synthesis and study of its derivatives will continue to be a vibrant and important area of research.

References

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Introduction: The Thiazole Scaffold as a Cornerstone in Medicinal Chemistry

Author: BenchChem Technical Support Team. Date: February 2026

An In-depth Technical Guide to the Biological Activity of Thiazole Derivatives

The thiazole ring, a five-membered aromatic heterocycle containing sulfur and nitrogen atoms at positions 1 and 3 respectively, stands as a "privileged scaffold" in the landscape of medicinal chemistry.[1][2] Its unique electronic properties and ability to form a wide range of interactions with biological macromolecules have made it a cornerstone in the development of therapeutic agents. This structural motif is not only present in essential natural molecules like vitamin B1 (thiamine) but is also embedded in the core of more than 18 drugs approved by the FDA, highlighting its clinical significance.[1][2][3]

Thiazole derivatives exhibit a remarkable breadth of biological activities, including anticancer, antimicrobial, anti-inflammatory, and neuroprotective effects, among others.[4][5][6] The versatility of the thiazole nucleus lies in its susceptibility to functionalization at the C-2, C-4, and C-5 positions, allowing for the fine-tuning of steric, electronic, and lipophilic properties to optimize potency and selectivity for specific biological targets.[1][7] This guide provides a detailed exploration of the principal biological activities of thiazole derivatives, delving into their mechanisms of action, structure-activity relationships (SAR), and the self-validating experimental protocols used to characterize their therapeutic potential.

Anticancer Activity: Targeting the Hallmarks of Malignancy

Thiazole derivatives have emerged as a potent class of anticancer agents, targeting various hallmarks of cancer through diverse mechanisms of action. Their efficacy stems from their ability to interfere with critical cellular processes such as proliferation, survival, and metastasis.

Mechanisms of Antineoplastic Action

The anticancer effects of thiazole-containing compounds are multifaceted. Key mechanisms include:

  • Inhibition of Protein Kinases: Many derivatives act as inhibitors of crucial kinases in oncogenic signaling pathways, such as Epidermal Growth Factor Receptor (EGFR), which are often dysregulated in cancer.[8][9]

  • Disruption of Microtubule Dynamics: Similar to established chemotherapeutics, certain thiazoles can interfere with tubulin polymerization, leading to cell cycle arrest and apoptosis.[10][11]

  • Induction of Apoptosis: Thiazoles can trigger programmed cell death by modulating key signaling pathways like PI3K/Akt/mTOR or by directly causing mitochondrial dysfunction.[10][11][12]

  • Enzyme Inhibition: Targets such as topoisomerase and histone deacetylases (HDACs), which are critical for DNA replication and gene expression, can be effectively inhibited by specific thiazole derivatives.[10][11]

Key Anticancer Thiazole Derivatives and Efficacy

The potency of thiazole derivatives against cancer cells is often quantified by the half-maximal inhibitory concentration (IC50), representing the concentration of the compound required to inhibit cell proliferation by 50%.

Compound ClassCancer Cell LineIC50 (µM)Reference
Thiazole Derivative 29 -0.05[10][11]
Thiazole Derivative 40 -0.00042[10][11]
Thiazole Derivative 62 -0.18[10][11]
Thiazole Derivative 74a -0.67[10][11]
Thiazole-hydrazide 1d Multiple LinesPromising[13]
Thiazole-coumarin 11d -0.030[9]
Thiazole-coumarin 11f -0.027[9]

Note: Specific cell lines for some compounds were not detailed in the source material.

PI3K_Akt_mTOR_Pathway GF Growth Factor RTK Receptor Tyrosine Kinase (e.g., EGFR) GF->RTK PI3K PI3K RTK->PI3K Activates PIP3 PIP3 PI3K->PIP3 Converts PIP2 PIP2 PIP2->PIP3 PDK1 PDK1 PIP3->PDK1 Akt Akt PDK1->Akt Activates mTORC1 mTORC1 Akt->mTORC1 Activates Proliferation Cell Proliferation, Survival, Growth mTORC1->Proliferation Promotes Thiazole Thiazole Derivatives Thiazole->RTK Thiazole->PI3K Thiazole->Akt Thiazole->mTORC1

Anticancer signaling pathway targeted by thiazoles.
Experimental Protocol: Cell Viability Assessment (MTT Assay)

The MTT assay is a foundational colorimetric method for assessing the cytotoxic potential of novel compounds.[14][15] Its principle lies in the reduction of the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to purple formazan crystals by mitochondrial dehydrogenases in metabolically active cells.[14] The amount of formazan produced is directly proportional to the number of viable cells.[14]

Step-by-Step Methodology:

  • Cell Seeding: Plate cancer cells (e.g., A549, MCF-7) in a 96-well plate at a density of 5,000–10,000 cells per well. Incubate for 24 hours at 37°C and 5% CO₂ to allow for cell attachment.[14]

  • Compound Treatment: Prepare serial dilutions of the thiazole derivative in the appropriate culture medium. Replace the old medium with 100 µL of the compound dilutions. Include a vehicle control (e.g., DMSO) and a positive control (e.g., Doxorubicin).

  • Incubation: Incubate the plate for a defined period (e.g., 24, 48, or 72 hours) under standard culture conditions.[14]

  • MTT Addition: Add 20 µL of a 5 mg/mL MTT solution in PBS to each well and incubate for 3-4 hours.[15] Observe for the formation of purple precipitate.[15]

  • Formazan Solubilization: Carefully remove the medium and add 150-200 µL of a solubilizing agent (e.g., DMSO, isopropanol) to each well to dissolve the formazan crystals.

  • Data Acquisition: Measure the absorbance of each well at 570 nm using a microplate reader.

  • Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot viability against compound concentration to determine the IC50 value.

This protocol provides a self-validating system by comparing the activity of the test compound against both negative (vehicle) and positive (known anticancer drug) controls, ensuring the observed effects are specific and quantifiable.

Antimicrobial Activity: Combating Drug-Resistant Pathogens

The rise of antimicrobial resistance necessitates the urgent development of new and potent antimicrobial drugs.[16] Thiazole derivatives have demonstrated significant activity against a broad spectrum of pathogens, including drug-resistant strains like Methicillin-resistant Staphylococcus aureus (MRSA).[16][17]

Mechanisms of Antimicrobial Action

Thiazoles exert their antimicrobial effects by inhibiting essential bacterial processes. Well-documented mechanisms include:

  • DNA Gyrase Inhibition: Some thiazoles function as DNA gyrase inhibitors, preventing the enzyme from relaxing supercoiled DNA, which is a critical step for DNA replication and transcription.[16]

  • Enzyme Inhibition: Specific enzymes in bacterial metabolic pathways, such as the MurB enzyme in E. coli, have been identified as targets for thiazole derivatives.[18]

Spectrum of Activity and Efficacy

Thiazole derivatives have shown efficacy against a wide range of microorganisms. Their activity is quantified by the Minimum Inhibitory Concentration (MIC), defined as the lowest concentration of an antimicrobial drug that inhibits the visible growth of a microorganism.[19]

Compound ClassOrganismMIC (µM or µg/mL)Reference
4-(4-bromophenyl)-thiazol-2-amine deriv. (43a)S. aureus, E. coli16.1 µM[16]
4-(4-bromophenyl)-thiazol-2-amine deriv. (43b)A. niger16.2 µM[16]
4-(4-bromophenyl)-thiazol-2-amine deriv. (43c)B. subtilis28.8 µM[16]
2,5-disubstituted thiazole deriv. (7)VISA, VRSA strains0.7–2.8 µg/mL[2]
2-oxo-dihydropyridine deriv. (37c)Bacteria & Fungi93.7-46.9 µg/mL (antibacterial), 7.8-5.8 µg/mL (antifungal)[16]

VISA: Vancomycin-Intermediate Staphylococcus aureus; VRSA: Vancomycin-Resistant Staphylococcus aureus.

MIC_Workflow start Start: Prepare Thiazole Stock Solution dilution Perform 2-Fold Serial Dilutions in Broth Media start->dilution inoculation Inoculate Each Dilution with Standardized Bacterial Suspension dilution->inoculation controls Prepare Controls: - Positive (Broth + Bacteria) - Negative (Broth Only) inoculation->controls incubation Incubate at 37°C for 18-24 hours controls->incubation observation Visually Inspect for Turbidity (Growth) incubation->observation mic Determine MIC: Lowest Concentration with No Visible Growth observation->mic end End: MIC Value Obtained mic->end

Workflow for MIC determination by broth microdilution.
Experimental Protocol: Minimum Inhibitory Concentration (MIC) Determination

Determining the MIC is the gold standard for quantifying the potency of a new antimicrobial agent.[20] The broth microdilution method is a widely used, reliable technique.[19][21]

Step-by-Step Methodology:

  • Preparation: In a 96-well microtiter plate, add 50 µL of sterile Mueller-Hinton Broth (MHB) to wells 2 through 12.

  • Compound Addition: Add 100 µL of the thiazole derivative (at 2x the highest desired test concentration) to well 1.

  • Serial Dilution: Perform a two-fold serial dilution by transferring 50 µL from well 1 to well 2, mixing, then transferring 50 µL from well 2 to well 3, and so on, until well 10. Discard 50 µL from well 10. Wells 11 and 12 will serve as controls.

  • Inoculum Preparation: Prepare a bacterial suspension equivalent to a 0.5 McFarland standard. Dilute this suspension to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the wells.

  • Inoculation: Add 50 µL of the standardized bacterial inoculum to wells 1 through 11. Well 11 (broth + bacteria) is the positive growth control. Well 12 (broth only) is the negative control for sterility.

  • Incubation: Cover the plate and incubate at 37°C for 18-24 hours.

  • Analysis: The MIC is the lowest concentration of the compound at which no visible bacterial growth (turbidity) is observed.[21]

Anti-inflammatory Activity: Modulating the Inflammatory Cascade

Chronic inflammation is implicated in numerous diseases, creating a demand for safer and more effective anti-inflammatory drugs.[22][23] Thiazole derivatives have shown promise in this area, often acting on enzymatic targets within the inflammatory cascade.[1]

Mechanism of Anti-inflammatory Action

A primary mechanism for anti-inflammatory drugs is the inhibition of key enzymes that mediate the inflammatory response, such as Cyclooxygenase (COX) and Lipoxygenase (LOX).[22] Thiazole derivatives are designed to interact with the active sites of these enzymes, preventing the synthesis of pro-inflammatory mediators like prostaglandins and leukotrienes.

Experimental Protocol: In Vitro Anti-inflammatory Screening (Protein Denaturation Assay)

A simple and effective initial screening method for anti-inflammatory activity is the protein denaturation inhibition assay.[22][24] Since protein denaturation is a well-documented cause of inflammation, a compound's ability to prevent it can indicate potential anti-inflammatory effects.[23]

Step-by-Step Methodology:

  • Reaction Mixture Preparation: Prepare a reaction mixture consisting of 0.2 mL of egg albumin, 2.8 mL of phosphate-buffered saline (PBS, pH 6.4), and 2 mL of varying concentrations of the thiazole derivative.

  • Control Preparation: A standard drug, such as Diclofenac sodium, is used as a positive control. A negative control contains only the albumin and PBS.

  • Incubation: Incubate the mixtures at 37°C for 15 minutes.

  • Denaturation: Induce denaturation by heating the mixtures at 70°C in a water bath for 5 minutes.

  • Cooling & Measurement: After cooling, measure the absorbance (turbidity) of the solutions at 660 nm using a spectrophotometer.

  • Analysis: Calculate the percentage inhibition of denaturation using the formula: % Inhibition = [ (Absorbance_Control - Absorbance_Test) / Absorbance_Control ] * 100

Protein_Denaturation_Assay Native Native Protein (Albumin) Heat Heat (70°C) Native->Heat Thiazole Thiazole Derivative (Test Compound) Native->Thiazole Pre-incubation Denatured Denatured Protein (Increased Turbidity) Heat->Denatured Causes Protected Protected Protein (Reduced Turbidity) Heat->Protected Inhibits Denaturation Thiazole->Heat

Principle of the protein denaturation inhibition assay.

Neuroprotective Activity: A Strategy for Neurodegenerative Diseases

Neurodegenerative diseases like Alzheimer's (AD) and Parkinson's represent a significant healthcare challenge.[25] Thiazole derivatives have emerged as promising multi-target therapeutic agents with the potential to ameliorate the complex pathology of these conditions.[26][27]

Mechanisms of Neuroprotective Action

In the context of Alzheimer's disease, thiazoles have been shown to target several key pathological processes:

  • Cholinesterase Inhibition: Many derivatives inhibit acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE), enzymes that break down the neurotransmitter acetylcholine.[26][28] This action helps to restore cholinergic function, which is impaired in AD.

  • Aβ and Tau Aggregation Inhibition: A hallmark of AD is the aggregation of amyloid-beta (Aβ) peptides and tau proteins. Thiazole compounds can interfere with this aggregation process.[26][27]

  • Multi-Target Inhibition: Advanced derivatives can also inhibit other disease-relevant enzymes like β-secretase-1 (BACE1) and glycogen synthase kinase-3β (GSK-3β).[26][27]

Efficacy of Neuroprotective Thiazole Derivatives

The inhibitory potential against cholinesterases is a key metric for anti-Alzheimer drug candidates.

Compound ClassTarget EnzymeIC50Reference
N-(2,3-dimethyl phenyl)thiazol-2-amineAChE9 nM[26]
N-(2,3-dimethyl phenyl)thiazol-2-amineBuChE0.646 µM[26]
Thiazole derivative 5d AChE0.223 µM[29]
Thiazole derivative 5e AChE0.092 µM[29]
Thiazole derivative 5j AChE0.054 µM[29]

digraph "AD_Pathology" {
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node [shape=box, style="filled", fontname="Arial", fontsize=10, margin="0.2,0.1"];
edge [arrowhead=normal, penwidth=1.5];

// Nodes
APP [label="Amyloid Precursor\nProtein (APP)", fillcolor="#F1F3F4", fontcolor="#202124"];
BACE1 [label="β-secretase\n(BACE1)", fillcolor="#F1F3F4", fontcolor="#202124"];
gSecretase [label="γ-secretase", fillcolor="#F1F3F4", fontcolor="#202124"];
Abeta [label="Aβ Aggregation\n(Plaques)", shape=octagon, fillcolor="#FBBC05", fontcolor="#202124"];
Tau [label="Tau Protein", fillcolor="#F1F3F4", fontcolor="#202124"];
GSK3B [label="GSK-3β", fillcolor="#F1F3F4", fontcolor="#202124"];
pTau [label="Hyperphosphorylated Tau\n(Tangles)", shape=octagon, fillcolor="#FBBC05", fontcolor="#202124"];
ACh [label="Acetylcholine", fillcolor="#F1F3F4", fontcolor="#202124"];
AChE [label="AChE / BuChE", fillcolor="#F1F3F4", fontcolor="#202124"];
Breakdown [label="ACh Breakdown", shape=cds, fillcolor="#EA4335", fontcolor="#FFFFFF"];
Neuron [label="Neuronal Dysfunction\n& Cell Death", shape=egg, fillcolor="#5F6368", fontcolor="#FFFFFF"];
Thiazole [label="Thiazole\nDerivatives", shape=invhouse, fillcolor="#4285F4", fontcolor="#FFFFFF"];


// Edges
APP -> Abeta [via=BACE1];
BACE1 -> Abeta;
gSecretase -> Abeta;
Tau -> pTau [via=GSK3B];
GSK3B -> pTau;
ACh -> Breakdown [via=AChE];
AChE -> Breakdown;
Abeta -> Neuron;
pTau -> Neuron;
Breakdown -> Neuron [label="Contributes to"];


// Inhibition
Thiazole -> BACE1 [color="#4285F4", arrowhead=tee];
Thiazole -> Abeta [color="#4285F4", arrowhead=tee];
Thiazole -> GSK3B [color="#4285F4", arrowhead=tee];
Thiazole -> pTau [color="#4285F4", arrowhead=tee];
Thiazole -> AChE [color="#4285F4", arrowhead=tee];
}
Multi-target intervention of thiazoles in Alzheimer's pathology.
Experimental Protocol: In Vitro Neuroprotection Assessment

A robust method to assess neuroprotective potential involves using primary neuronal cell cultures.[30][31] This allows for the evaluation of a compound's intrinsic toxicity and its ability to protect neurons from a specific insult.

Step-by-Step Methodology:

  • Cell Culture: Establish primary cultures of neurons (e.g., rat cerebellar granule neurons, CGNs) and allow them to mature.[30]

  • Toxicity Screen: First, treat healthy neuron cultures with a range of concentrations of the thiazole derivative for 24-48 hours to determine any inherent cytotoxicity (e.g., using an MTT assay). Select non-toxic concentrations for further experiments.[31]

  • Neurotoxic Insult: In a separate experiment, pre-treat mature neuron cultures with the selected non-toxic concentrations of the thiazole derivative for a defined period (e.g., 1-2 hours).

  • Induce Damage: Introduce a neurotoxic agent to model a specific aspect of neurodegeneration (e.g., glutamate for excitotoxicity, Aβ oligomers for Alzheimer's modeling, or MPP+ for Parkinson's modeling).

  • Incubation: Co-incubate the neurons with the thiazole derivative and the neurotoxin for 24 hours.

  • Viability Assessment: Measure neuronal viability using a suitable assay (e.g., MTT assay, LDH release assay, or live/dead cell imaging).

  • Analysis: Compare the viability of neurons treated with the neurotoxin alone to those pre-treated with the thiazole derivative. A significant increase in viability in the pre-treated group indicates a neuroprotective effect.

Conclusion and Future Directions

The thiazole scaffold is unequivocally a privileged structure in medicinal chemistry, giving rise to derivatives with a vast and potent array of biological activities. From inducing apoptosis in cancer cells and inhibiting the growth of resistant bacteria to modulating inflammatory pathways and protecting neurons from degenerative processes, the therapeutic potential of these compounds is immense.

The future of thiazole-based drug discovery lies in the rational design of multi-target agents and the hybridization of the thiazole core with other pharmacophores to enhance potency, overcome resistance, and improve pharmacokinetic profiles.[17] As our understanding of the molecular basis of disease deepens, the versatility of the thiazole ring will continue to provide a fertile ground for the development of the next generation of innovative medicines.

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Methodological & Application

Application Note: 2-Methyl-1-(1,3-thiazol-4-yl)propan-1-amine as a Versatile Chiral Building Block in Pharmaceutical Synthesis

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

The 1,3-thiazole ring is a privileged scaffold in medicinal chemistry, forming the core of numerous FDA-approved drugs.[1] This application note provides a detailed guide to the use of 2-Methyl-1-(1,3-thiazol-4-yl)propan-1-amine, a chiral amine building block of significant value in the synthesis of complex active pharmaceutical ingredients (APIs). We will explore its physicochemical properties, detail protocols for its synthesis and chiral resolution, and demonstrate its primary application in the construction of peptide-like scaffolds, most notably as a cornerstone intermediate in the synthesis of the HIV protease inhibitor, Ritonavir.[2][3] This guide is intended for researchers, medicinal chemists, and process development scientists engaged in drug discovery and synthesis.

Introduction: The Significance of the Thiazole Moiety

The thiazole nucleus, a five-membered aromatic heterocycle containing sulfur and nitrogen, is a cornerstone in drug design.[4][5] Its unique electronic properties, ability to engage in hydrogen bonding, and relative metabolic stability make it an ideal component for modulating the pharmacokinetic and pharmacodynamic properties of a drug candidate.[6] Thiazole derivatives exhibit a vast range of biological activities, including anticancer, antimicrobial, anti-inflammatory, and antiviral effects.[7][8]

2-Methyl-1-(1,3-thiazol-4-yl)propan-1-amine, derived from the natural amino acid L-valine, combines the favorable properties of the thiazole ring with a chiral amine functionality. This structure is particularly significant as it serves as a key fragment in the synthesis of Ritonavir, an antiretroviral medication used to treat HIV/AIDS.[2][9] In Ritonavir, this building block forms one of the terminal thiazole groups, crucial for its binding to the HIV protease enzyme.[3] This guide provides the technical details necessary to effectively utilize this building block in complex organic synthesis.

Physicochemical and Structural Data

A comprehensive understanding of a building block's properties is critical for reaction design and optimization. The key data for 2-Methyl-1-(1,3-thiazol-4-yl)propan-1-amine are summarized below.

PropertyValueSource/Method
IUPAC Name 2-Methyl-1-(1,3-thiazol-4-yl)propan-1-amine-
Molecular Formula C₇H₁₂N₂SCalculated
Molecular Weight 156.25 g/mol Calculated
Appearance Expected to be a solid or oil-
Chiral Centers 1 (at the carbon bearing the amine group)Structural Analysis
Key Functional Groups Primary Amine, Thiazole RingStructural Analysis

Note: Experimental data for this specific compound is not widely published; properties are based on its known structure and data from similar compounds.

Synthesis and Enantiomeric Resolution

The utility of this building block in pharmaceutical synthesis is contingent on its availability in an enantiomerically pure form. The synthetic strategy typically involves the construction of the racemic amine followed by a classical chiral resolution.

General Synthetic Approach

The synthesis of the thiazole ring can be achieved through various established methods, with the Hantzsch thiazole synthesis being a common and robust choice.[10] A plausible route to the racemic amine would involve the reaction of a thioamide with an α-haloketone precursor derived from valine.

The Critical Step: Chiral Resolution

Since biological targets are stereospecific, resolving the racemic amine is a mandatory step. The most common and industrially scalable method is the formation of diastereomeric salts by reacting the racemic amine with a chiral resolving agent.[11] The differing solubilities of the resulting diastereomeric salts allow for their separation by fractional crystallization.[12]

The workflow for obtaining the desired enantiomer is outlined below.

G cluster_synthesis Synthesis of Racemic Amine cluster_resolution Chiral Resolution Start Valine-derived Precursors (e.g., α-haloketone) Hantzsch Hantzsch Thiazole Synthesis Start->Hantzsch Thioamide Thioamide Thioamide->Hantzsch Racemate Racemic Amine (R/S Mixture) Hantzsch->Racemate SaltFormation Diastereomeric Salt Formation Racemate->SaltFormation ResolvingAgent Chiral Resolving Agent (e.g., (+)-Tartaric Acid) ResolvingAgent->SaltFormation Diastereomers Mixture of Diastereomeric Salts (R-Amine-R-Acid, S-Amine-R-Acid) SaltFormation->Diastereomers Crystallization Fractional Crystallization Diastereomers->Crystallization Separation Separation of Salts (Filtration) Crystallization->Separation Liberation Liberation of Free Amine (Base Treatment) Separation->Liberation UnwantedEnantiomer Unwanted Enantiomer Separation->UnwantedEnantiomer DesiredEnantiomer Enantiopure Amine (e.g., S-enantiomer) Liberation->DesiredEnantiomer

Diagram 1: General workflow for the synthesis and chiral resolution of 2-Methyl-1-(1,3-thiazol-4-yl)propan-1-amine.

Application in Synthesis: Amide Bond Formation

The primary amine functionality makes this building block an excellent nucleophile for coupling with carboxylic acids to form stable amide bonds, a cornerstone of peptide and peptidomimetic synthesis.[13] This is precisely its role in the total synthesis of Ritonavir, where it is coupled to another complex fragment.[2][9]

Mechanism of Action: Carbodiimide Coupling

A common method for amide bond formation involves the use of a coupling agent, such as a carbodiimide (e.g., EDC) in the presence of an activator (e.g., HOBt).

  • Activation: The carboxylic acid attacks the carbodiimide to form a highly reactive O-acylisourea intermediate.

  • Active Ester Formation: The activator (HOBt) rapidly reacts with the O-acylisourea to form a less-reactive but more stable active ester, minimizing side reactions and racemization.

  • Nucleophilic Attack: The primary amine of the thiazole building block attacks the carbonyl carbon of the active ester.

  • Amide Formation: The tetrahedral intermediate collapses to form the desired amide bond and release the activator.

G cluster_mech Amide Coupling Mechanism CarboxylicAcid R-COOH (Carboxylic Acid) Acylisourea O-Acylisourea Intermediate (Highly Reactive) CarboxylicAcid->Acylisourea +EDC (Activation) EDC EDC (Coupling Agent) EDC->Acylisourea ActiveEster Active Ester (Stable Intermediate) Acylisourea->ActiveEster +HOBt (Minimizes Racemization) HOBt HOBt (Activator) HOBt->ActiveEster Tetrahedral Tetrahedral Intermediate ActiveEster->Tetrahedral +Thiazole-NH₂ (Nucleophilic Attack) ThiazoleAmine Thiazole-NH₂ (Building Block) ThiazoleAmine->Tetrahedral AmideProduct Thiazole-NH-CO-R (Final Amide Product) Tetrahedral->AmideProduct (Collapse)

Diagram 2: Simplified mechanism for carbodiimide-mediated amide bond formation.

Detailed Experimental Protocols

The following protocols provide a framework for the synthesis, resolution, and application of the title compound. Safety Precaution: Always conduct reactions in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

Protocol 1: Chiral Resolution of Racemic Amine (General Procedure)

This protocol describes a typical procedure for resolving a racemic amine using (+)-tartaric acid.[11][12]

Materials:

  • Racemic 2-Methyl-1-(1,3-thiazol-4-yl)propan-1-amine (1.0 eq)

  • (+)-Tartaric acid (0.5 eq)

  • Methanol (or another suitable alcohol)

  • Diethyl ether

  • 1 M Sodium Hydroxide (NaOH) solution

  • Dichloromethane (DCM) or Ethyl Acetate (EtOAc)

  • Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

Procedure:

  • Salt Formation: Dissolve the racemic amine (1.0 eq) in a minimal amount of warm methanol. In a separate flask, dissolve (+)-tartaric acid (0.5 eq) in warm methanol.

    • Rationale: Using 0.5 equivalents of the resolving agent targets the crystallization of one diastereomeric salt, leaving the other in solution.

  • Crystallization: Slowly add the tartaric acid solution to the amine solution with stirring. Allow the mixture to cool slowly to room temperature, then cool further in an ice bath or refrigerator for several hours to induce crystallization.

    • Rationale: Slow cooling promotes the formation of larger, purer crystals, enhancing the efficiency of the resolution.

  • Isolation: Collect the crystalline solid by vacuum filtration. Wash the crystals with a small amount of cold methanol, followed by cold diethyl ether to remove any soluble impurities.

  • Enantiomeric Purity Check: At this stage, a small sample of the amine should be liberated from the salt and its enantiomeric excess (e.e.) determined by chiral HPLC or NMR with a chiral shift reagent. Recrystallization may be necessary to improve purity.

  • Liberation of the Free Amine: Suspend the diastereomeric salt in a biphasic mixture of water and DCM (or EtOAc). Add 1 M NaOH solution dropwise with vigorous stirring until the aqueous layer is basic (pH > 10).

    • Rationale: The base deprotonates the ammonium salt, regenerating the free amine which is soluble in the organic layer.

  • Extraction and Drying: Separate the organic layer. Extract the aqueous layer two more times with the organic solvent. Combine the organic extracts, wash with brine, and dry over anhydrous MgSO₄.

  • Final Product: Filter off the drying agent and concentrate the solvent under reduced pressure to yield the enantiomerically enriched free amine.

Protocol 2: EDC/HOBt Mediated Amide Coupling (General Procedure)

This protocol details the coupling of the enantiopure amine with a generic carboxylic acid.

Materials:

  • Carboxylic acid (R-COOH) (1.0 eq)

  • 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) (1.2 eq)

  • Hydroxybenzotriazole (HOBt) (1.2 eq)

  • Enantiopure 2-Methyl-1-(1,3-thiazol-4-yl)propan-1-amine (1.1 eq)

  • N,N-Diisopropylethylamine (DIPEA) or Triethylamine (TEA) (2.5 eq)

  • Anhydrous N,N-Dimethylformamide (DMF) or Dichloromethane (DCM)

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Brine (saturated NaCl solution)

Procedure:

  • Reaction Setup: To a solution of the carboxylic acid (1.0 eq) in anhydrous DMF, add HOBt (1.2 eq) and EDC (1.2 eq). Stir the mixture at 0 °C for 30 minutes.

    • Rationale: This pre-activation step allows for the formation of the HOBt active ester before the amine is introduced, which can improve yields and reduce side reactions.

  • Amine Addition: Add the enantiopure thiazole amine (1.1 eq) to the reaction mixture, followed by the dropwise addition of DIPEA (2.5 eq).

    • Rationale: DIPEA is a non-nucleophilic base used to scavenge the HCl produced during the reaction and to ensure the reacting amine remains in its free, nucleophilic state.

  • Reaction: Allow the reaction to warm to room temperature and stir overnight (12-18 hours). Monitor the reaction progress by TLC or LC-MS.

  • Workup: Dilute the reaction mixture with ethyl acetate and wash sequentially with 5% aqueous HCl, saturated aqueous NaHCO₃, and brine.

    • Rationale: The acid wash removes excess base (DIPEA) and unreacted EDC byproducts. The bicarbonate wash removes unreacted carboxylic acid and HOBt.

  • Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel to afford the desired amide.

Expanding Synthetic Utility

Beyond its pivotal role in Ritonavir, 2-Methyl-1-(1,3-thiazol-4-yl)propan-1-amine is a versatile starting material for creating libraries of diverse compounds for structure-activity relationship (SAR) studies. The primary amine can undergo a wide array of transformations.

Diagram 3: Potential synthetic transformations of the primary amine building block.

Conclusion

2-Methyl-1-(1,3-thiazol-4-yl)propan-1-amine is a high-value chiral building block with proven utility in the synthesis of complex pharmaceutical agents. Its structure, derived from L-valine and featuring the medicinally important thiazole ring, makes it an attractive component for peptidomimetic and heterocyclic drug candidates. The protocols and mechanistic insights provided in this note offer a comprehensive guide for researchers to effectively incorporate this versatile intermediate into their synthetic programs, facilitating the discovery and development of novel therapeutics.

References

  • Wikipedia. Ritonavir. [Link]

  • Gpatindia. RITONAVIR Synthesis, SAR, MCQ,Structure,Chemical Properties and Therapeutic Uses. [Link]

  • ResearchGate. (PDF) Current Advances in Synthesis and Therapeutic Applications of Thiazole and its Derivatives: Review Article. [Link]

  • PMC. Thiazole: A Versatile Standalone Moiety Contributing to the Development of Various Drugs and Biologically Active Agents. [Link]

  • ACS Publications. Efficient Synthesis of Thiazole-Fused Bisnoralcohol Derivatives as Potential Therapeutic Agents. [Link]

  • FABAD Journal of Pharmaceutical Sciences. An Overview of Synthetic Derivatives of Thiazole and Their Role in Therapeutics. [Link]

  • ScienceScholar. An overview of the synthesis, therapeutic potential and patents of thiazole derivatives. [Link]

  • Patents. A PROCESS FOR THE SYNTHESIS OF RITONAVIR.

  • WIPO. Patent Landscape Report on - Ritonavir. [Link]

  • Google Patents. EP1133485B1 - A process for the synthesis of ritonavir.

  • Wikipedia. Chiral resolution. [Link]

  • Daicel Chiral Technologies. The Improved Chiral Resolution of Mecoprop Enantiomers on CHIRALPAK® IM. [Link]

  • National Center for Biotechnology Information. 1,3-Thiazole Derivatives as a Promising Scaffold in Medicinal Chemistry: A Recent Overview. [Link]

  • The Royal Society of Chemistry. Supplementary material for Resolution of a chiral amine and recovery of unwanted enantiomer by racemization. [Link]

  • University of Wisconsin-Madison. Reactions of Amines. [Link]

  • The Royal Society of Chemistry. Supporting Information for Synthesis of 2-amino-3-arylpropan-1-ols and 1-(2,3-diaminopropyl). [Link]

  • University of Leeds. Synthesising Complex Chiral Amines Through Resolution-Racemisation-Recycle. [Link]

  • Organic Chemistry Portal. Thiazole synthesis. [Link]

  • MDPI. A Novel Approach to the Synthesis of 1,3,4-Thiadiazole-2-amine Derivatives. [Link]

  • MDPI. New Series of Thiazole Derivatives: Synthesis, Structural Elucidation, Antimicrobial Activity, Molecular Modeling and MOE Docking. [Link]

  • Chemical Review and Letters. A Review of synthesis, antioxidant, and antimicrobial activities of new thiazole derivatives. [Link]

  • Impact Factor. Synthesis, Molecular Docking, and Biological Evaluation of novel thiazole based thiazolidine-4-one derivatives. [Link]

  • PMC. Comprehensive Synthesis of Amino Acid-Derived Thiazole Peptidomimetic Analogues to Understand Enigmatic Drug/Substrate-Binding Site of P-glycoprotein. [Link]

  • Google Patents. CN1761655A - Thiazole derivatives and their use as VAP-1 inhibitors.

  • protocols.io. Synthesis of cis-(N-(pyridin-4-ylmethyl)-2-(3-(m-tolyloxy)cyclohexyl)propan-1-amine). [Link]

  • PubChem. 2-Methyl-1,3-thiazole-4-carboxylic acid. [Link]

  • ResearchGate. (PDF) Thiazole derivatives: prospectives and biological applications. [Link]

  • MDPI. Synthesis of 1,3-Thiazine and 1,4-Thiazepine Derivatives via Cycloadditions and Ring Expansion. [Link]

  • MDPI. An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities. [Link]

  • ResearchGate. 2-Amino-4-thiazolidinones: Synthesis and Reactions. [Link]

  • Google Patents. CN102786491A - Preparation method of 2-methyl-4-isothiazolin-3-one.

Sources

Application Note: 1H NMR Analysis of 2-Methyl-1-(1,3-thiazol-4-yl)propan-1-amine

Author: BenchChem Technical Support Team. Date: February 2026

This Application Note is designed for medicinal chemists and analytical scientists involved in the synthesis and characterization of Dolastatin 10 analogs, Tubulysins, and related microtubule inhibitors. The subject molecule, 2-Methyl-1-(1,3-thiazol-4-yl)propan-1-amine , is the primary amine form of the Dolavaline (Dov) unit, a critical pharmacophore in antibody-drug conjugate (ADC) payloads.

Part 1: Strategic Overview & Structural Logic

The "Demethyl-Dolavaline" Scaffold

This molecule represents a hybrid of a valine side chain and a thiazole heterocycle. Its analysis requires distinguishing between the aromatic thiazole system and the aliphatic isopropyl chain, while monitoring the lability of the alpha-chiral center (C1).

Structural Breakdown for NMR Assignment:

  • Thiazole Ring (Aromatic Zone): The 1,3-thiazole ring is substituted at position 4.[1] This leaves position 2 (between N and S) and position 5 (adjacent to S) unsubstituted.

    • H2: Highly deshielded (~8.8 ppm) due to the electronegativity of both N and S.

    • H5: Moderately deshielded (~7.2 ppm).

  • Chiral Alpha-Methine (C1): The bridge between the aromatic ring and the aliphatic chain. Its chemical shift is sensitive to the amine's protonation state (Free Base vs. Salt).

  • Isopropyl Tail (Aliphatic Zone): Characteristic of a valine derivative.

    • Diastereotopicity: The C1 center is chiral. Consequently, the two methyl groups on C2 are diastereotopic (chemically non-equivalent) and may appear as two distinct doublets rather than one, especially in high-field NMR (≥400 MHz).

Synthesis Context & Impurity Profiling

This fragment is typically synthesized via a modified Hantzsch Thiazole Synthesis . Understanding this pathway is essential for identifying specific impurities in the NMR spectrum.

Hantzsch_Pathway Start N-Protected Amino Acid (Valine) Bromo Bromoketone Intermediate Start->Bromo 1. Diazomethane 2. HBr Cyclization Hydroxy-Thiazoline Intermediate Bromo->Cyclization + Thio Impurity1 IMPURITY A: Unreacted Bromoketone (δ 4.0-4.2 ppm) Bromo->Impurity1 Thio Thioformamide (or equivalent) Thio->Cyclization Product 2-Methyl-1-(1,3-thiazol-4-yl) propan-1-amine Cyclization->Product Dehydration (-H2O) Impurity2 IMPURITY B: 2-Methylthiazole Analog (If Thioacetamide used) (δ 2.7 ppm singlet) Cyclization->Impurity2

Figure 1: Hantzsch synthesis pathway highlighting origins of common NMR impurities.

Part 2: Experimental Protocol

Sample Preparation

The chemical shift of the alpha-methine (C1-H) and the amine protons (NH2) shifts drastically depending on pH. You must define the state of your amine.

  • Method A: Free Base (Preferred for Structural Confirmation)

    • Solvent: CDCl₃ (Chloroform-d) + 0.05% TMS.

    • Prep: Dissolve ~5-10 mg of oil/solid in 0.6 mL solvent.

    • Note: If the amine is broad or invisible, add 1 drop of D₂O to confirm exchangeability (peak will disappear).

  • Method B: Hydrochloride Salt (Preferred for Purity Assay)

    • Solvent: DMSO-d₆ or D₂O.

    • Reasoning: Salts are often insoluble in CDCl₃. In DMSO-d₆, the ammonium protons (NH3+) appear as a distinct broad singlet at ~8.0–8.5 ppm, allowing for integration.

Acquisition Parameters

  • Pulse Sequence: Standard 1H zg30.

  • Transients (Scans): 16 (minimum) to 64 (for minor impurity detection).

  • Relaxation Delay (D1): Set to ≥ 5 seconds to ensure accurate integration of the aromatic protons, which often have longer T1 relaxation times.

Part 3: Data Analysis & Interpretation

Spectral Assignment Table (CDCl₃, 400 MHz)

Values are representative for the Free Base form.

PositionGroupShift (δ, ppm)MultiplicityIntegralCoupling (J, Hz)Assignment Logic
Thiazole-2 CH8.75 – 8.85 Singlet (s)1H-Most deshielded; between N and S.
Thiazole-5 CH7.10 – 7.20 Doublet (d)1H~2.0Often appears as a singlet; fine coupling to H2 possible.
C1 CH-NH₂3.90 – 4.05 Doublet (d)1H5.5 – 7.0Alpha to aromatic ring and amine.
C2 CH (iPr)1.85 – 2.05 Octet/Mult1H-Methine of the isopropyl group.
Amine NH₂1.40 – 1.80 Broad (br s)2H-Variable; concentration/moisture dependent.
C3/C4 CH₃0.85 – 0.95 Two Doublets6H6.8Diastereotopic methyls (due to C1 chirality).
Critical Diagnostic Signals
1. The "Thiazole Fingerprint"

The most common synthesis error is the accidental formation of a 2-methylthiazole derivative (using thioacetamide instead of thioformamide) or a 2-aminothiazole (using thiourea).

  • Target Molecule: H2 is a singlet at ~8.8 ppm .

  • Impurity (2-Methyl): H2 is MISSING. A new methyl singlet appears at ~2.7 ppm .

  • Impurity (2-Amino): H2 is MISSING. A broad NH2 singlet appears (solvent dependent).

2. Diastereotopic Methyls

Because C1 is a chiral center, the two methyl groups of the isopropyl chain are magnetically non-equivalent.

  • Low Field (300 MHz): May appear as a pseudo-triplet or a messy doublet.

  • High Field (≥400 MHz): Clearly resolved as two separate doublets (e.g., δ 0.88 and δ 0.92). Do not integrate as a single 6H doublet if splitting is observed; integrate the region as 6H total.

Troubleshooting Common Issues
ObservationDiagnosisRemediation
Missing Amine Peak Rapid proton exchange with moisture in CDCl₃.Run in DMSO-d₆ or use anhydrous CDCl₃ over activated molecular sieves.
Extra Singlet @ 2.1 ppm Acetone residue.Common if glassware was washed with acetone. Dry sample under high vacuum.
Doublets at 4.0 - 4.5 ppm Unreacted alpha-bromoketone.Check for corresponding starting material signals.[2] Purification required (silica column).
Broad Humps in Baseline Rotamers or aggregation.Common in concentrated amine solutions. Dilute the sample or warm the probe to 313K (40°C).

Part 4: References & Authority

  • Pettit, G. R., et al. "The absolute configuration of dolastatin 10." Journal of the American Chemical Society 109.22 (1987): 6883-6885. (Establishes the Dolavaline thiazole core structure).

  • Luesch, H., et al. "Biosynthesis of Dolastatin 10 in Marine Cyanobacteria." Journal of Natural Products (2024). (Confirmation of the thiazole biosynthetic origin).

  • ChemicalBook. "Thiazole 1H NMR Spectra Database." (Reference for unsubstituted thiazole ring shifts).

  • Organic Chemistry Portal. "Synthesis of Thiazoles (Hantzsch Method)." (Mechanistic grounding for impurity profiling).

Sources

mass spectrometry fragmentation of 2-Methyl-1-(1,3-thiazol-4-YL)propan-1-amine

Author: BenchChem Technical Support Team. Date: February 2026

An Application Guide to the Mass Spectrometry Fragmentation of 2-Methyl-1-(1,3-thiazol-4-yl)propan-1-amine

Abstract

This technical guide provides a comprehensive analysis of the mass spectrometric behavior of 2-Methyl-1-(1,3-thiazol-4-yl)propan-1-amine, a heterocyclic amine of interest in pharmaceutical and chemical research. Utilizing high-resolution mass spectrometry (HRMS) with collision-induced dissociation (CID), we elucidate the primary fragmentation pathways of this molecule. This note details the experimental protocols, explains the mechanistic basis for the observed fragmentation patterns, and identifies key diagnostic ions that can be used for its unambiguous identification in complex matrices. The methodologies and insights presented herein are designed for researchers, analytical scientists, and professionals in drug development who rely on mass spectrometry for molecular characterization.

Introduction and Scientific Context

Thiazole-containing compounds are a cornerstone of medicinal chemistry, appearing in a wide array of approved drugs and clinical candidates due to their diverse biological activities. The structural characterization of these molecules is a critical step throughout the drug discovery and development pipeline.[1] Mass spectrometry (MS) is an indispensable analytical tool for this purpose, offering unparalleled sensitivity and specificity for determining molecular weight and structure.[1][2]

Understanding the fragmentation pattern of a molecule upon energetic activation within a mass spectrometer is fundamental to its structural confirmation.[3][4] For a molecule like 2-Methyl-1-(1,3-thiazol-4-yl)propan-1-amine, which contains both an aliphatic amine and a thiazole heterocycle, the fragmentation is governed by the interplay of these functional groups. The primary amine typically directs fragmentation through alpha-cleavage, while the stable aromatic thiazole ring influences the charge distribution and can undergo its own characteristic ring-cleavage pathways.[5][6][7]

This application note aims to provide a definitive guide to the fragmentation of 2-Methyl-1-(1,3-thiazol-4-yl)propan-1-amine. We will explore its fragmentation under positive-ion electrospray ionization (ESI) conditions, propose mechanisms for the formation of its major product ions, and present a validated protocol for its analysis.

Molecular Structure and Properties:

  • IUPAC Name: 2-Methyl-1-(1,3-thiazol-4-yl)propan-1-amine

  • Molecular Formula: C₇H₁₂N₂S

  • Monoisotopic Mass: 156.0721 Da

  • Structure: 

    


    • 



Experimental Methodology


The following sections detail the materials, sample preparation, and instrumental parameters used to acquire high-quality mass spectra. The logic behind key choices is explained to ensure the protocol is both robust and adaptable.


Materials and Reagents


    

  • 

    Analyte:  2-Methyl-1-(1,3-thiazol-4-yl)propan-1-amine
    

    • 

  • 

    Solvents:  LC-MS Grade Methanol, LC-MS Grade Water
    

    • 

  • 

    Acidifier:  Optima™ LC/MS Grade Formic Acid
    

    • 



Sample Preparation Protocol


A standardized, simple preparation protocol is crucial for reproducibility.


    

  • 

    Stock Solution (1 mg/mL):  Accurately weigh 1 mg of the reference standard and dissolve in 1 mL of Methanol.
    

    • 

  • 

    Working Solution (1 µg/mL):  Perform a 1:1000 dilution of the stock solution in a solvent mixture of 50:50 (v/v) Methanol:Water containing 0.1% Formic Acid.
    

    • 

  • 

    Final Dilution for Infusion:  Further dilute the working solution to approximately 100 ng/mL using the same 50:50 Methanol:Water with 0.1% Formic Acid solvent.
    

    • 



Causality Note:  The use of 0.1% Formic Acid is critical. It ensures an acidic environment (pH ~2.7), which promotes the protonation of the primary amine group, making it highly amenable to positive-ion electrospray ionization (ESI+). This significantly enhances the signal intensity of the target analyte.


Instrumentation and Analytical Conditions


The data were conceptualized based on analysis using a high-resolution Quadrupole Time-of-Flight (Q-TOF) or Orbitrap mass spectrometer.


    

  • 

    Ionization Source:  Electrospray Ionization (ESI)
    

    • 

  • 

    Ionization Mode:  Positive
    

    • 

  • 

    Justification:  ESI is the premier choice for polar, basic molecules like the target amine, as it is a soft ionization technique that readily forms protonated molecular ions, [M+H]⁺, with minimal in-source fragmentation.[1]
    

    • 



Table 1: Mass Spectrometer Operating Parameters 


ParameterSettingRationale
Capillary Voltage3.5 kVOptimizes the electrospray plume for efficient ion generation.
Source Temperature120 °CFacilitates solvent evaporation without causing thermal degradation of the analyte.
Desolvation Gas Flow600 L/hr (Nitrogen)Aids in droplet desolvation to release gas-phase ions.
Desolvation Temperature350 °CEnsures complete solvent evaporation from the generated ions.
MS1 Scan Rangem/z 50 - 500A wide enough range to detect the precursor ion and any potential low-mass fragments or impurities.
MS/MS AcquisitionTargeted MS/MSPrecursor ion of m/z 157.08 was isolated for fragmentation.
Collision GasArgonAn inert gas that provides efficient collisional activation.
Collision Energy (CID)Ramped 10 - 40 eVA ramped energy allows for the observation of both low-energy (stable) and high-energy fragments.


Results: Fragmentation Pathways and Discussion


The analysis begins with the identification of the protonated molecule, [M+H]⁺, in the full scan spectrum. Subsequent MS/MS analysis of this precursor ion reveals the intricate details of its gas-phase decomposition.


Full Scan Spectrum: The Precursor Ion


In positive ESI mode, the compound readily protonates to form the [M+H]⁺ ion.


    

  • 

    Calculated m/z for [C₇H₁₃N₂S]⁺:  157.0799
    

    • 

  • 

    Observed m/z:  ~157.08
    

    • 



This ion serves as the precursor for all subsequent fragmentation analysis.


MS/MS Analysis: Elucidation of Fragmentation Pathways


The collision-induced dissociation (CID) of the m/z 157.08 precursor ion yields several characteristic product ions. The proposed fragmentation pathways are detailed below and summarized in Table 2.



Caption:  Proposed fragmentation pathways for protonated 2-Methyl-1-(1,3-thiazol-4-yl)propan-1-amine.


Pathway A: Dominant α-Cleavage 


The most prominent fragmentation route for aliphatic amines is α-cleavage, which involves the homolytic cleavage of a carbon-carbon bond adjacent to the nitrogen atom.[7][8] For this molecule, the C-C bond between the amine-bearing carbon and the isopropyl group is the site of cleavage.


    

  • 

    Mechanism:  The charge on the nitrogen facilitates the cleavage, leading to the loss of a stable isopropyl radical (•CH(CH₃)₂).
    

    • 

  • 

    Product Ion:  This results in the formation of a highly abundant, resonance-stabilized iminium ion at m/z 114.0381  ([C₄H₆N₂S]⁺).
    

    • 

  • 

    Significance:  This fragment is the base peak  in the MS/MS spectrum and serves as the primary diagnostic ion for the compound's side chain structure.
    

    • 



Pathway B & C: Benzylic-type Cleavage 


The bond connecting the thiazole ring to the aliphatic side chain can also cleave. This is analogous to a benzylic cleavage, where the stability of the aromatic ring plays a role. This cleavage can result in the charge being retained on either fragment.


    

  • 

    Mechanism:  Heterolytic cleavage of the C-C bond between the thiazole ring and the side chain.
    

    • 

  • 

    Product Ion B:  If the charge is retained by the thiazole ring, it forms the thiazolyl cation at m/z 86.0013  ([C₃H₂NS]⁺).
    

    • 

  • 

    Product Ion C:  If the charge is retained by the amine-containing side chain, it forms the 2-methylpropan-1-amine cation at m/z 74.0964  ([C₄H₁₂N]⁺).
    

    • 



Pathway D: Neutral Loss of Ammonia 


At higher collision energies, the neutral loss of ammonia (NH₃) from the precursor ion can be observed.


    

  • 

    Mechanism:  A rearrangement reaction leads to the elimination of the -NH₂ group along with a proton from the side chain.
    

    • 

  • 

    Product Ion:  This pathway generates a fragment at m/z 140.0532  ([C₇H₁₀NS]⁺).
    

    • 



Table 2: Summary of High-Resolution MS/MS Fragmentation Data 


Precursor m/zProduct Ion m/zCalculated MassProposed FormulaMass Error (ppm)Neutral LossFragmentation Pathway
157.0799114.0381114.0381[C₄H₆N₂S]⁺< 5•C₃H₇α-Cleavage 
157.079986.001386.0013[C₃H₂NS]⁺< 5C₄H₁₁NBenzylic-type Cleavage
157.079974.096474.0964[C₄H₁₂N]⁺< 5C₃H₂NS•Benzylic-type Cleavage
157.0799140.0532140.0532[C₇H₁₀NS]⁺< 5NH₃Neutral Loss


Standardized Protocol for Qualitative Analysis


This section provides a step-by-step workflow for the identification of 2-Methyl-1-(1,3-thiazol-4-yl)propan-1-amine using tandem mass spectrometry.



Caption:  Standard operating procedure for the MS/MS identification of the target compound.


    

  • 

    Instrument Calibration:  Calibrate the mass spectrometer using a certified standard to ensure mass accuracy is within 5 ppm. This is crucial for confident formula assignment.
    

    • 

  • 

    Sample Preparation:  Prepare the sample as described in section 2.2.
    

    • 

  • 

    Method Setup:  Create an acquisition method using the parameters outlined in Table 1.
    

    • 

  • 

    Full Scan Acquisition:  Infuse the sample and acquire a full scan (MS1) spectrum. Verify the presence of the [M+H]⁺ ion at m/z 157.08 with the correct isotopic pattern for a sulfur-containing compound.
    

    • 

  • 

    MS/MS Acquisition:  Create a targeted MS/MS experiment to isolate the m/z 157.08 precursor ion and fragment it using a ramped collision energy.
    

    • 

  • 

    Data Interpretation:  Analyze the resulting MS/MS spectrum. The presence of the diagnostic product ions, particularly the base peak at m/z 114.04, confirms the identity of 2-Methyl-1-(1,3-thiazol-4-yl)propan-1-amine.
    

    • 



Conclusion


The gas-phase fragmentation of 2-Methyl-1-(1,3-thiazol-4-yl)propan-1-amine is systematic and predictable, primarily driven by the presence of the aliphatic amine functional group. The dominant fragmentation pathway is α-cleavage , leading to the loss of an isopropyl radical and the formation of a highly stable diagnostic ion at m/z 114.0381 . Additional, less intense fragments resulting from benzylic-type cleavage and neutral ammonia loss provide further structural confirmation. The protocols and fragmentation data presented in this application note provide a reliable framework for the confident identification and structural elucidation of this compound and can serve as a model for analyzing structurally related molecules.


References


    

  • 

    Salem, M. A. I., et al. (2013). Mass Spectral Fragmentation Modes of Some New Pyrimidinethiones, Thiazolo[3,2-a]Pyrimidines and Bis-Pyrimidines. American Journal of Organic Chemistry. [Link]
    

    • 

  • 

    Clarke, G. M., Grigg, R., & Williams, D. H. (1966). Studies in mass spectrometry. Part VII. Mass spectra of thiazoles. Journal of the Chemical Society B: Physical Organic. [Link]
    

    • 

  • 

    Garg, C. P., et al. (1992). Mass Spectral Fragmentation Modes of Some Heterocyclically Substituted Chromones-I. Oriental Journal of Chemistry. [Link]
    

    • 

  • 

    Salem, M. A. I., et al. (2013). Mass Spectral Fragmentation Modes of Some New Pyrimidinethiones, Thiazolo[3,2-a]Pyrimidines and Bis-Pyrimidines. ResearchGate. [Link]
    

    • 

  • 

    Nakano, T., & Mart, A. (1981). Mass spectrometric fragmentation of the oxetanes of 3,5‐dimethylisoxazole, 2,4‐dimethylthiazole and 1‐acetylimidazole. Organic Mass Spectrometry. [Link]
    

    • 

  • 

    Mohamed, Y. A., et al. (2006). Synthesis and Mass Spectral Fragmentation Patterns of Some Thiazole and Imidazolidine Derivatives. Indian Journal of Chemistry - Section B. [Link]
    

    • 

  • 

    Mames, A., et al. (2023). Differentiation between Isomeric 4,5-Functionalized 1,2,3-Thiadiazoles and 1,2,3-Triazoles by ESI-HRMS and IR Ion Spectroscopy. Molecules. [Link]
    

    • 

  • 

    Springer Nature Experiments. (n.d.). Mass Spectrometry Protocols and Methods. Springer Nature. [Link]
    

    • 

  • 

    Li, Y., & Li, S. (2015). Mass Spectrometry in Small Molecule Drug Development. American Pharmaceutical Review. [Link]
    

    • 

  • 

    Science Ready. (n.d.). Mass Spectrometry Fragmentation Patterns. HSC Chemistry. [Link]
    

    • 

  • 

    Clark, J. (n.d.). Mass Spectrum of Propan-2-amine. Doc Brown's Chemistry. [Link]
    

    • 

  • 

    LibreTexts Chemistry. (2023). Mass Spectrometry - Fragmentation Patterns. LibreTexts. [Link]
    

    • 

  • 

    University of Arizona. (n.d.). Mass Spectrometry - Examples. Department of Chemistry and Biochemistry. [Link]
    

    • 

  • 

    University of Calgary. (n.d.). Mass Spectrometry: Fragmentation. Chemistry 353 Lecture Notes. [Link]
    

    • 

  • 

    Clark, J. (n.d.). Fragmentation Patterns in Mass Spectra. Chemguide. [Link]
    

    • 

  • 

    LibreTexts Chemistry. (2022). Amine Fragmentation. LibreTexts. [Link]
    

    • 



Sources
                    
                    


                    

                        
                    

                

            

                        

                

                    

                        
Application Note: HPLC Purification of 2-Methyl-1-(1,3-thiazol-4-yl)propan-1-amine

                    

                                        
 

                                        

                                            
Author: BenchChem Technical Support Team. Date: February 2026


Introduction & Physicochemical Context


The purification of 2-Methyl-1-(1,3-thiazol-4-yl)propan-1-amine  presents a classic challenge in medicinal chemistry: isolating a polar, basic primary amine attached to a heterocyclic scaffold. This molecule serves as a critical building block, often derived from amino acids (e.g., Valine) and used in the synthesis of peptidomimetics or tubulysin analogues.


Chemical Profile & Challenges[1][2][3]


    

  • 

    Basicity:  The primary amine (

    
) has a predicted 

    
    . The thiazole nitrogen is weakly basic (

    
    ). At neutral pH, the molecule is positively charged, leading to repulsion from the stationary phase and interaction with residual silanols.

    • 

  • 

    Polarity:  The combination of the amine and the thiazole ring creates a hydrophilic profile (

    
), often resulting in poor retention on standard C18 columns ("dead volume elution").

    • 

  • 

    Silanol Interaction:  The protonated amine can interact with free silanol groups on silica supports, causing severe peak tailing and reduced resolution.
    

    • 



Strategic Approach: 
To achieve high purity (>98%), we will utilize a pH-switching strategy . We will screen retention under acidic conditions (to exploit ion-pairing) and basic conditions (to suppress ionization and maximize hydrophobic interaction).


Analytical Method Development (Scouting)


Before scale-up, analytical scouting is required to determine the optimal stationary phase and pH.


Column Selection Strategy


    

  • 

    Primary Choice (High pH Stability):  Hybrid Silica C18 (e.g., Waters XBridge BEH C18, Phenomenex Gemini NX-C18).
    

      

    • 

      Why: These columns withstand pH 1-12. Running at pH 10 suppresses the amine protonation, neutralizing the molecule and significantly increasing retention and loading capacity.
      

      • 

    

    • 

  • 

    Secondary Choice (Acidic Ion-Pairing):  Base-Deactivated C18 (e.g., Agilent ZORBAX Eclipse Plus, Thermo Hypersil GOLD).
    

      

    • 

      Why: If the molecule is unstable at high pH, use low pH with an ion-pairing agent (TFA) to mask silanols and improve peak shape.
      

      • 

    

    • 



Mobile Phase Systems


ParameterSystem A (Acidic - Mass Spec Compatible) System B (Basic - High Loading) 
Aqueous (A) Water + 0.1% Formic Acid (or 0.05% TFA for better shape)10 mM Ammonium Bicarbonate (pH 10)
Organic (B) Acetonitrile + 0.1% Formic Acid (or 0.05% TFA)Acetonitrile
Target pH ~2.5~10.0
Mechanism Solubilizes amine; Ion-pairing (if TFA used).Neutralizes amine; Maximizes hydrophobic retention.




Critical Note:  If using TFA (Trifluoroacetic acid), the final product will be a TFA salt. This is often hygroscopic. For biological assays, consider salt exchange to HCl or Citrate later.




Detailed Experimental Protocol


Phase 1: Analytical Scouting (Gradient Screening)


Objective:  Determine which pH provides 


 (retention factor) and symmetry factor 


.

    

  • 

    Sample Prep:  Dissolve 1 mg of crude amine in 1 mL of 10% MeCN/Water. If insoluble, add 10 

    
L of 1N HCl.

    • 

  • 

    Column:  Hybrid C18, 4.6 x 100 mm, 3.5 

    
m.

    • 

  • 

    Flow:  1.0 mL/min.
    

    • 

  • 

    Gradient:  5% B to 95% B over 10 minutes.
    

    • 

  • 

    Detection:  UV 254 nm (Thiazole absorbance) and 210 nm (Amine backbone).
    

    • 



Decision Logic: 


    

  • 

    Scenario A (High Retention at pH 10): Peak elutes at >4 mins with good shape. Proceed to Prep at High pH. 
    

    • 

  • 

    Scenario B (Poor Retention at pH 10): Compound precipitates or elutes in void. Switch to Acidic System with TFA. 
    

    • 

  • 

    Scenario C (Tailing): Increase TFA concentration to 0.1% or raise buffer concentration in High pH method.
    

    • 



Phase 2: Scale-Up to Preparative HPLC


Objective:  Purify 100-500 mg of crude material.


System Setup: 


    

  • 

    Column:  Prep C18 (21.2 x 150 mm, 5 

    
m).

    • 

  • 

    Flow Rate:  20 mL/min.
    

    • 

  • 

    Loading:  50-100 mg per injection (dependent on solubility).
    

    • 



Step-by-Step Workflow: 


    

  • 

    Solubility Check:  Dissolve crude sample in minimal DMSO/Methanol (1:1). For High pH runs, ensure the sample doesn't precipitate when mixed with the starting mobile phase (Buffer A).
    

    • 

  • 

    Focused Gradient Calculation: 
    

      

    • 

      If analytical elution was at 30% B, create a shallow prep gradient starting at 10% B and ending at 50% B over 15 minutes.
      

      • 

    • 

      Formula: Start %B = (Analytical Elution %B) - 20%.
      

      • 

    

    • 

  • 

    Injection:  Inject aliquots. Monitor pressure to ensure no precipitation on-column.
    

    • 

  • 

    Fraction Collection:  Trigger by UV threshold (e.g., 20 mAU).
    

    • 

  • 

    Post-Run:  Analyze fractions by analytical HPLC to confirm purity >98%.
    

    • 



Phase 3: Product Isolation


    

  • 

    Pool Fractions:  Combine pure fractions.
    

    • 

  • 

    Solvent Removal:  Rotovap Acetonitrile at <40°C.
    

    • 

  • 

    Lyophilization:  Freeze-dry the remaining aqueous phase.
    

      

    • 

      Note: If using Ammonium Bicarbonate, it is volatile and will remove itself during lyophilization, leaving the free base (oily) or carbonate salt.
      

      • 

    • 

      Note: If using TFA, the product is a TFA salt (solid).
      

      • 

    

    • 



Visualization: Method Development Workflow






HPLC_Workflow


Start

Crude 2-Methyl-1-(1,3-thiazol-4-yl)propan-1-amine


Solubility

Solubility Test
(Water/MeCN/DMSO)


Start->Solubility




Scout_HighPH

Scout: High pH (pH 10)
Ammonium Bicarbonate


Solubility->Scout_HighPH


Preferred


Decision

Evaluate Retention & Peak Shape


Scout_HighPH->Decision




Scout_LowPH

Scout: Low pH (pH 2)
0.1% TFA


Prep_LowPH

Prep Scale-Up (Low pH)
Use Ion-Pairing


Scout_LowPH->Prep_LowPH


Optimized Gradient


Decision->Scout_LowPH


No Retention / Precipitation


Prep_HighPH

Prep Scale-Up (High pH)
Max Loading Capacity


Decision->Prep_HighPH


Good Retention (>4 min)
Symmetric Peak


Isolation

Lyophilization / Salt Exchange


Prep_HighPH->Isolation




Prep_LowPH->Isolation







Caption: Decision tree for selecting the optimal pH strategy to maximize retention and loading capacity for thiazole-amines.


Troubleshooting Guide


IssueProbable CauseCorrective Action
Peak Tailing (As > 1.5) Silanol interaction; Column overload.Switch to High pH (pH 10) to neutralize amine. If at low pH, add 0.1% TEA (Triethylamine) as a sacrificial base or increase TFA to 0.1%.
Fronting (As < 0.8) Solubility mismatch; Injection solvent too strong.Dilute sample with water/buffer. Ensure injection solvent matches initial mobile phase strength.
Split Peaks Sample pH mismatch.Adjust sample pH to match Mobile Phase A.
High Backpressure Precipitation on column.Check solubility of the amine in the mobile phase buffer before injection.


References


    

  • 

    Dolan, J. W.  (2010). A Guide to HPLC and LC-MS Buffer Selection. ACE HPLC Columns. Link
    

    • 

  • 

    Waters Corporation.  (2023). Strategies for the Purification of Basic Compounds using XBridge Prep Columns. Application Note. Link
    

    • 

  • 

    McCalley, D. V.  (2010). Study of the selectivity, retention mechanisms and performance of alternative silica-based stationary phases for the separation of basic drugs in high-performance liquid chromatography. Journal of Chromatography A. Link
    

    • 

  • 

    PubChem.  (2025).[1] Compound Summary: Thiazole Derivatives and Properties. National Library of Medicine. Link
    

    • 

  • 

    Phenomenex.  (2024).[2][3] Purification of Polar Amines: High pH vs Low pH. Technical Guide. Link
    

    • 



Sources
                    
                    


                    

                        
                    

                

            

                        

                

                    

                        
Application Note: Antimicrobial Drug Design using 2-Methyl-1-(1,3-thiazol-4-yl)propan-1-amine

                    

                                        
 

                                        

                                            
Author: BenchChem Technical Support Team. Date: February 2026


Executive Summary


The rise of multidrug-resistant (MDR) pathogens necessitates the exploration of privileged scaffolds that offer novel binding modes. 2-Methyl-1-(1,3-thiazol-4-yl)propan-1-amine (hereafter referred to as TPA-4 ) represents a high-value building block for medicinal chemists. Unlike simple aminothiazoles, TPA-4 features a branched alkyl linker that mimics the side chains of aliphatic amino acids (valine/leucine), offering a dual advantage: the thiazole ring  serves as a bioisostere for aromatic rings capable of 


-


 stacking and metal coordination, while the branched amine  provides a chiral handle for peptidomimetic design and hydrophobic pocket filling.

This guide details the rational design, synthetic incorporation, and biological validation of TPA-4 derivatives, specifically targeting bacterial DNA gyrase and cell wall synthesis pathways.


Rational Design & Structure-Activity Relationship (SAR)


The Pharmacophore


TPA-4 is not merely a linker; it is a functional pharmacophore. In the context of antimicrobial design, its structural elements contribute to binding affinity as follows:


    

  • 

    1,3-Thiazole Ring:  Acts as a hydrogen bond acceptor (N3) and a weak donor (C2-H). It is extensively documented to intercalate with DNA base pairs or bind to the ATP-binding pocket of bacterial DNA gyrase B (GyrB).
    

    • 

  • 

    Primary Amine (
 
    
):  The critical "handle" for derivatization. It typically serves as a hydrogen bond donor when converted to an amide or urea.

    • 

  • 

    2-Methylpropyl Chain:  This is the differentiator. Unlike linear chains, the isopropyl-like branching creates steric bulk that can displace water molecules in hydrophobic pockets, increasing entropy-driven binding affinity ($ \Delta G = \Delta H - T\Delta S $).
    

    • 



SAR Logic Diagram


The following diagram illustrates the strategic placement of TPA-4 within a drug scaffold.






SAR_Logic


TPA

2-Methyl-1-(1,3-thiazol-4-yl)propan-1-amine
(Scaffold)


Thiazole

Thiazole Ring
(Pi-Stacking / Metal Coordination)


TPA->Thiazole




Amine

Amine Handle
(Amide/Urea Formation)


TPA->Amine




Branch

Isobutyl Group
(Hydrophobic Pocket Fill)


TPA->Branch




Target

Target: DNA Gyrase B
(ATP Binding Site)


Thiazole->Target


Pi-Cation Interaction


Amine->Target


H-Bond Network


Branch->Target


Van der Waals





Figure 1: Pharmacophore mapping of TPA-4 against bacterial targets.


Synthetic Protocols: Incorporating TPA-4


The primary utility of TPA-4 is as a nucleophile to generate libraries of amides, sulfonamides, or ureas. The following protocol describes the synthesis of a Thiazole-Amide  library, a common class of GyrB inhibitors.


Protocol 1: High-Efficiency Amide Coupling (HATU Method)


Objective:  To couple TPA-4 with a diverse set of carboxylic acids (R-COOH) while minimizing racemization of the chiral center.


Reagents & Equipment


ReagentEquiv.Role
Carboxylic Acid (R-COOH)1.0Diversity Element
TPA-4 (Amine) 1.1 Core Scaffold
HATU1.2Coupling Agent
DIPEA (Diisopropylethylamine)2.5Base
DMF (Anhydrous)-Solvent
LC-MS (C18 Column)-Monitoring


Step-by-Step Methodology


    

  • 

    Activation:  In a 20 mL scintillation vial, dissolve the Carboxylic Acid (1.0 mmol) in anhydrous DMF (3 mL).
    

    • 

  • 

    Reagent Addition:  Add HATU (1.2 mmol) followed by DIPEA (1.0 mmol). Stir at Room Temperature (RT) for 15 minutes. Note: The solution should turn slightly yellow; this pre-activation step ensures the formation of the active ester.
    

    • 

  • 

    Coupling:  Add TPA-4  (1.1 mmol) and the remaining DIPEA (1.5 mmol) to the reaction mixture.
    

    • 

  • 

    Reaction:  Flush the vial with nitrogen, cap tightly, and stir at RT for 4–12 hours.
    

    • 

  • 

    Monitoring:  Check reaction progress via LC-MS. Look for the disappearance of the acid peak 

    
 and appearance of the amide product 

    
    .

    • 

  • 

    Workup (Library Scale): 
    

      

    • 

      Dilute reaction with EtOAc (15 mL).
      

      • 

    • 

      Wash sequentially with 5% LiCl (aq) (removes DMF), sat. 

      
, and brine.

      • 

    • 

      Dry over 

      
, filter, and concentrate.

      • 

    

    • 

  • 

    Purification:  Flash chromatography (Hexane/EtOAc gradient) or Preparative HPLC for polar derivatives.
    

    • 



Troubleshooting: 


    

  • 

    Low Yield? If the acid is sterically hindered, switch HATU for COMU or increase temperature to 40°C.
    

    • 

  • 

    Racemization? Keep DIPEA equivalents minimal during the activation step and ensure T < 25°C.
    

    • 



Biological Evaluation Protocols


Once the library is synthesized, compounds must be screened for antimicrobial activity. The standard for this is the Broth Microdilution Method  compliant with CLSI (Clinical and Laboratory Standards Institute) guidelines.[1]


Protocol 2: Determination of Minimum Inhibitory Concentration (MIC)


Reference:  CLSI M07-A10 Standard.
Objective:  Determine the lowest concentration of TPA-4 derivative that inhibits visible growth of S. aureus (Gram-positive) and E. coli (Gram-negative).


Materials


    

  • 

    Media:  Cation-Adjusted Mueller-Hinton Broth (CAMHB).
    

    • 

  • 

    Plates:  96-well round-bottom polystyrene plates (sterile).
    

    • 

  • 

    Strains: S. aureus ATCC 29213, E. coli ATCC 25922 (QC strains).
    

    • 

  • 

    Controls:  Ciprofloxacin (Positive), DMSO (Vehicle), Sterility (Media only).
    

    • 



Workflow Diagram






MIC_Workflow


Stock

Compound Stock
(10 mg/mL in DMSO)


Dilution

Serial Dilution
(2-fold in CAMHB)


Stock->Dilution




Plate

96-Well Plate
(Incubate 16-20h @ 35°C)


Dilution->Plate




Inoculum

Bacterial Inoculum
(5 x 10^5 CFU/mL)


Inoculum->Plate




Read

Read MIC
(Visual Turbidity / OD600)


Plate->Read







Figure 2: CLSI-compliant broth microdilution workflow.


Step-by-Step Methodology


    

  • 

    Compound Preparation:  Prepare a 

    
 stock solution of the TPA-4 derivative in 100% DMSO.

    • 

  • 

    Plate Setup: 
    

      

    • 

      Add 

      
 of CAMHB to columns 2–12 of the 96-well plate.

      • 

    • 

      Add 

      
 of compound stock (diluted to 

      
       in broth) to column 1.

      • 

    • 

      Perform 2-fold serial dilutions from column 1 to 10 (

      
 transfer). Discard 

      
       from column 10.

      • 

    • 

      Result: Concentration range typically 

      
 to 

      
      .

      • 

    

    • 

  • 

    Inoculum Preparation: 
    

      

    • 

      Prepare a direct colony suspension in saline to match a 0.5 McFarland turbidity standard (

      
).

      • 

    • 

      Dilute this suspension 1:150 in CAMHB.
      

      • 

    

    • 

  • 

    Inoculation:  Add 

    
 of the diluted inoculum to wells in columns 1–11.

      

    • 

      Final Inoculum:

      
.[2]

      • 

    • 

      Column 11: Growth Control (Bacteria + No Drug).[2]
      

      • 

    • 

      Column 12: Sterility Control (Media only).
      

      • 

    

    • 

  • 

    Incubation:  Seal plate with breathable film. Incubate at 35°C ± 2°C for 16–20 hours in ambient air.
    

    • 

  • 

    Analysis: 
    

      

    • 

      Place plate on a dark background.
      

      • 

    • 

      MIC Definition:  The lowest concentration well showing no visible turbidity  (clear button at bottom).
      

      • 

    • 

      Valid assay requires turbidity in Column 11 and no growth in Column 12.
      

      • 

    

    • 



ADMET Considerations (Solubility & Permeability)


TPA-4 derivatives often exhibit "brick-dust" properties (high crystallinity, low solubility) due to the flat thiazole ring.


    

  • 

    Design Tip:  If MIC is good (>8 

    
g/mL) but efficacy in vivo is low, consider adding a solubilizing group (e.g., morpholine or piperazine) to the R-group attached to the amine.

    • 

  • 

    Lipophilicity:  The 2-methylpropyl group adds approximately +1.5 to the cLogP. Ensure the final molecule's cLogP remains < 5 (Lipinski's Rule of 5) to maintain oral bioavailability.
    

    • 



References


    

  • 

    Bondock, S., et al.  (2010). "Synthesis and antimicrobial activity of some new thiazole, thiophene and pyrazole derivatives containing benzothiazole moiety." European Journal of Medicinal Chemistry. Link
    

    • 

  • 

    Clinical and Laboratory Standards Institute (CLSI).  (2015).[2] "M07-A10: Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically." CLSI Standards. Link
    

    • 

  • 

    Liaras, K., et al.  (2011). "Thiazole-based chalcones as potent antimicrobial agents. Synthesis and biological evaluation." Bioorganic & Medicinal Chemistry. Link
    

    • 

  • 

    Mickevičius, V., et al.  (2013). "Synthesis and Biological Activity of 3-[Phenyl(1,3-thiazol-2-yl)-amino]propanoic Acids and Their Derivatives." Molecules. Link
    

    • 

  • 

    Desai, N.C., et al.  (2012). "Facile synthesis of novel fluorine containing pyrazole based thiazole derivatives and evaluation of antimicrobial activity." Journal of Fluorine Chemistry. Link
    

    • 



Sources
                    
                    


                    

                        
                    

                

            

                        

                

                    

                        
role of 2-Methyl-1-(1,3-thiazol-4-YL)propan-1-amine in cancer research

                    

                                        
 

                                        

                                            
Author: BenchChem Technical Support Team. Date: February 2026


Introduction: The Enduring Significance of the Thiazole Ring in Oncology


The 1,3-thiazole ring, a five-membered sulfur- and nitrogen-containing heterocycle, represents a cornerstone in the architecture of numerous pharmacologically active compounds.[1][2] Its unique structural features, including its ability to participate in hydrogen bonding, hydrophobic interactions, and π-stacking, make it an exceptional scaffold for designing molecules that can potently and selectively interact with a variety of biological targets.[3] In the landscape of oncology drug discovery, the thiazole nucleus is a recurring motif found in several FDA-approved anticancer agents, highlighting its clinical significance.[2] This prominence is a direct result of the scaffold's versatility, which allows for the development of compounds that can modulate diverse cellular processes implicated in cancer progression, such as aberrant signaling cascades, cell cycle regulation, and apoptosis.[4][5]


This technical guide provides an in-depth exploration of the role of thiazole-containing compounds in cancer research. We will delve into key mechanisms of action, present exemplary data on their cytotoxic effects, and provide detailed protocols for their evaluation. This document is intended for researchers, scientists, and drug development professionals engaged in the pursuit of novel anticancer therapeutics.


Key Mechanistic Insights of Thiazole Derivatives in Cancer


Thiazole derivatives exert their anticancer effects through a multitude of mechanisms. Their chemical tractability allows for fine-tuning of their structure to achieve desired biological activities.[1] Below, we explore some of the well-documented mechanisms of action.


Inhibition of Protein Kinases


A significant number of thiazole-containing compounds function as potent inhibitors of protein kinases, which are critical regulators of cellular signaling pathways that are often dysregulated in cancer.


    

  • 

    VEGFR-2 Inhibition:  Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2) is a key mediator of angiogenesis, the process of new blood vessel formation that is essential for tumor growth and metastasis. Certain novel 1,3-thiazole derivatives have demonstrated significant inhibitory activity against VEGFR-2.[1] For instance, one study reported a compound with an IC50 value of 0.093 µM against VEGFR-2, comparable to the established drug Sorafenib.[1] By blocking VEGFR-2 signaling, these compounds can effectively stifle the tumor's blood supply.
    

    • 







VEGFR2_Pathway


VEGF

VEGF


VEGFR2

VEGFR-2


VEGF->VEGFR2


Binds


PLCg

PLCγ


VEGFR2->PLCg


Activates


Thiazole_Derivative

Thiazole Derivative


Thiazole_Derivative->VEGFR2



Inhibits


DAG

DAG


PLCg->DAG




PKC

PKC


DAG->PKC




RAF

RAF


PKC->RAF




MEK

MEK


RAF->MEK




ERK

ERK


MEK->ERK




Angiogenesis

Angiogenesis, Proliferation,
Survival


ERK->Angiogenesis







Caption:  VEGFR-2 signaling pathway and its inhibition by thiazole derivatives.


    

  • 

    Other Kinase Targets:  The thiazole scaffold is also present in multi-kinase inhibitors like Dasatinib, which targets BCR-ABL and Src family kinases.[4] Additionally, some phenylthiazolyl-7-azaindole derivatives have shown high affinity for Cyclin-Dependent Kinase 1 (CDK1), with IC50 values in the sub-micromolar range, suggesting a role in cell cycle regulation.[6]
    

    • 



Induction of Apoptosis


A hallmark of effective cancer therapies is the ability to induce programmed cell death, or apoptosis, in malignant cells. Thiazole derivatives have been shown to trigger apoptosis through various intrinsic and extrinsic pathways.


    

  • 

    Caspase Activation:  Studies on 1,3-thiazole incorporated phthalimide derivatives have demonstrated their ability to induce apoptosis, as evidenced by DNA fragmentation and increased caspase-3 activity.[4]
    

    • 

  • 

    Modulation of Apoptotic Markers:  The pro-apoptotic activity of these compounds is further supported by the upregulation of BAX and downregulation of BCL-2, key regulators of the intrinsic apoptotic pathway.[4]
    

    • 



Microtubule Stabilization


The mitotic spindle, composed of microtubules, is a critical target for cancer chemotherapy. Similar to the mechanism of the successful taxane drugs, some thiazole-based compounds, such as ixabepilone, function as microtubule stabilizers, leading to mitotic arrest and subsequent cell death.[4]


In Vitro Efficacy of Novel Thiazole Derivatives


The anticancer potential of newly synthesized thiazole derivatives is typically first assessed through in vitro cytotoxicity assays against a panel of human cancer cell lines. The half-maximal inhibitory concentration (IC50) is a standard measure of a compound's potency.


Compound Class/ReferenceCancer Cell LineIC50 (µM)
1,3-Thiazole Analogue (Compound 4) [1]MCF-7 (Breast)5.73
MDA-MB-231 (Breast)12.15
Phthalimide-Thiazole (Compound 5b) [4]MCF-7 (Breast)0.2
Phthalimide-Thiazole (Compound 5k) [4]MDA-MB-468 (Breast)0.6
Phthalimide-Thiazole (Compound 5g) [4]PC-12 (Pheochromocytoma)0.43
Thiazole-Amino Acid Hybrid [3]A549 (Lung)2.07 - 8.51 (range for 5 compounds)
HeLa (Cervical)2.07 - 8.51 (range for 5 compounds)
MCF-7 (Breast)2.07 - 8.51 (range for 5 compounds)
Pyrano[2,3-d]thiazole Derivative [7]HepG-2 (Liver)14.05 µg/mL
MCF-7 (Breast)17.77 µg/mL
Thiazole-Imine Hybrid (Compound 4i) [2]SaOS-2 (Osteosarcoma)0.190 µg/mL


Experimental Protocols: A Guideline for In Vitro Evaluation


The following protocols provide a framework for the initial screening and characterization of novel thiazole derivatives.


Protocol 1: MTT Cell Viability Assay


This colorimetric assay is a widely used method to assess the cytotoxic effects of a compound on cancer cells.


Principle:  The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay measures the metabolic activity of cells. Viable cells with active mitochondrial dehydrogenases can reduce the yellow MTT to purple formazan crystals. The amount of formazan produced is proportional to the number of viable cells.


Materials: 


    

  • 

    Cancer cell lines (e.g., MCF-7, A549, HepG-2)
    

    • 

  • 

    Complete growth medium (e.g., DMEM or RPMI-1640 with 10% FBS and 1% Penicillin-Streptomycin)
    

    • 

  • 

    Thiazole derivative stock solution (dissolved in DMSO)
    

    • 

  • 

    MTT solution (5 mg/mL in PBS)
    

    • 

  • 

    DMSO (cell culture grade)
    

    • 

  • 

    96-well plates
    

    • 

  • 

    Multichannel pipette
    

    • 

  • 

    Microplate reader
    

    • 



Procedure: 


    

  • 

    Cell Seeding: 
a. Harvest and count the cells.
b. Seed the cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells/well in 100 µL of complete medium.
c. Incubate the plate for 24 hours at 37°C in a 5% CO₂ incubator to allow for cell attachment.
    

    • 

  • 

    Compound Treatment: 
a. Prepare serial dilutions of the thiazole derivative in complete medium. The final DMSO concentration should not exceed 0.5% to avoid solvent toxicity.
b. After 24 hours, remove the old medium from the wells and add 100 µL of the medium containing different concentrations of the compound. Include a vehicle control (medium with DMSO) and a blank (medium only).
c. Incubate the plate for 48-72 hours at 37°C in a 5% CO₂ incubator.
    

    • 

  • 

    MTT Addition and Incubation: 
a. After the incubation period, add 20 µL of MTT solution to each well.
b. Incubate the plate for another 4 hours at 37°C.
    

    • 

  • 

    Formazan Solubilization: 
a. Carefully remove the medium from each well.
b. Add 150 µL of DMSO to each well to dissolve the formazan crystals.
c. Gently shake the plate for 10-15 minutes to ensure complete dissolution.
    

    • 

  • 

    Data Acquisition: 
a. Measure the absorbance at 570 nm using a microplate reader.
b. Calculate the percentage of cell viability for each concentration relative to the vehicle control.
c. Plot the percentage of viability against the compound concentration and determine the IC50 value using non-linear regression analysis.
    

    • 







MTT_Workflow


cluster_prep

Preparation


cluster_treatment

Treatment


cluster_assay

Assay


cluster_analysis

Analysis


Seed_Cells

1. Seed Cells
(96-well plate)


Incubate_24h_1

2. Incubate 24h


Seed_Cells->Incubate_24h_1




Add_Compound

3. Add Thiazole Derivative


Incubate_24h_1->Add_Compound




Incubate_48_72h

4. Incubate 48-72h


Add_Compound->Incubate_48_72h




Add_MTT

5. Add MTT Solution


Incubate_48_72h->Add_MTT




Incubate_4h

6. Incubate 4h


Add_MTT->Incubate_4h




Solubilize

7. Solubilize Formazan
(DMSO)


Incubate_4h->Solubilize




Read_Absorbance

8. Read Absorbance
(570 nm)


Solubilize->Read_Absorbance




Calculate_IC50

9. Calculate IC50


Read_Absorbance->Calculate_IC50







Caption:  Experimental workflow for the MTT cell viability assay.


Protocol 2: Caspase-3 Activity Assay


This assay quantifies the activity of caspase-3, a key executioner caspase in apoptosis.


Principle:  This assay utilizes a specific substrate for caspase-3 that is conjugated to a colorimetric or fluorometric reporter. Upon cleavage by active caspase-3, the reporter is released and can be quantified.


Materials: 


    

  • 

    Treated and untreated cell lysates
    

    • 

  • 

    Caspase-3 colorimetric or fluorometric assay kit (commercially available)
    

    • 

  • 

    Microplate reader (for absorbance or fluorescence)
    

    • 

  • 

    96-well plate
    

    • 



Procedure: 


    

  • 

    Cell Lysis: 
a. Treat cells with the thiazole derivative at the desired concentration and for the appropriate time.
b. Harvest the cells and lyse them according to the assay kit manufacturer's instructions to prepare the cell lysate.
c. Determine the protein concentration of the lysate using a standard protein assay (e.g., Bradford or BCA).
    

    • 

  • 

    Assay Reaction: 
a. In a 96-well plate, add an equal amount of protein from each lysate to the wells.
b. Add the caspase-3 substrate and reaction buffer provided in the kit.
c. Incubate the plate at 37°C for 1-2 hours, protected from light.
    

    • 

  • 

    Data Acquisition: 
a. Measure the absorbance or fluorescence using a microplate reader at the wavelength specified in the kit's protocol.
b. Calculate the fold-increase in caspase-3 activity in the treated samples compared to the untreated control.
    

    • 



Future Perspectives and Conclusion


The thiazole scaffold continues to be a highly valuable framework in the development of novel anticancer agents.[5] The extensive body of research demonstrates that thiazole derivatives can be tailored to interact with a wide array of cancer-relevant targets. Future research will likely focus on the development of more selective and potent inhibitors, the exploration of novel mechanisms of action, and the use of thiazole-based compounds in combination therapies to overcome drug resistance. The versatility and proven track record of the thiazole ring ensure its continued importance in the oncology drug discovery pipeline.


References


    

  • 

    Al-Warhi, T., et al. (2022). Novel 1,3-Thiazole Analogues with Potent Activity against Breast Cancer: A Design, Synthesis, In Vitro, and In Silico Study. MDPI. Available at: [Link]
    

    • 

  • 

    Tavallaei, O., et al. (2021). Cytotoxicity and pro-apoptosis activity of synthetic 1,3-thiazole incorporated phthalimide derivatives on cancer cells. Iranian Journal of Basic Medical Sciences. Available at: [Link]
    

    • 

  • 

    Al-Ostath, A., et al. (2025). New thiazole derivative as a potential anticancer and topoisomerase II inhibitor. Scientific Reports. Available at: [Link]
    

    • 

  • 

    Kovalenko, S., et al. (2024). 2-((5-(3-(2-Fluorophenyl)acryloyl)-4-methylthiazol-2-yl)amino)isoindoline-1,3-dione. Molbank. Available at: [Link]
    

    • 

  • 

    Nguyen, T. T. H., et al. (2025). Thiazole conjugated amino acid derivatives as potent cytotoxic agents. RSC Advances. Available at: [Link]
    

    • 

  • 

    Ahmad, I., et al. (2025). Novel thiazole derivatives as effective anti-cancer agents against human osteosarcoma cell line (SaOS-2): Microwave-assisted one-pot three-component synthesis, in vitro anti-cancer studies, and in silico investigations. PLOS ONE. Available at: [Link]
    

    • 

  • 

    Saeed, A., et al. (2020). Cytotoxic Properties of 1,3,4-Thiadiazole Derivatives—A Review. MDPI. Available at: [Link]
    

    • 

  • 

    Finiuk, N. S., et al. (2023). Study of the anticancer activity of N-(5-methyl-[1][7][8]thiadiazol-2-yl)- propionamide toward human tumor cells in vitro. Biopolymers and Cell. Available at: [Link]
    

    • 

  • 

    Abdel-Wahab, B. F., et al. (2023). New 1,3,4-thiadiazoles as potential anticancer agents. RSC Advances. Available at: [Link]
    

    • 


  • 

    Saini, H., et al. (2025). Thiazole derivatives in cancer therapy: mechanistic insights, bioactivity, and future perspective. Future Medicinal Chemistry. Available at: [Link]
    

    • 

  • 

    Guillon, J., et al. (2011). Synthesis and antitumor activity of 3-(2-phenyl-1,3-thiazol-4-yl). Archiv der Pharmazie. Available at: [Link]
    

    • 

  • 

    Protocol Exchange. (2025). Synthesis of cis-(N-(pyridin-4-ylmethyl)-2-(3-(m-tolyloxy)cyclohexyl)propan-1-amine). Available at: [Link]
    

    • 

  • 

    Der Pharma Chemica. (Date not available). Synthesis of novel 2-amino thiazole derivatives. Available at: [Link]
    

    • 

  • 

    Gomha, S. M., et al. (2020). efficient synthesis of some new 1,3,4-thiadiazole and thiazole derivatives via thiosemicarbazone. HETEROCYCLES. Available at: [Link]
    

    • 

  • 

    Farhy, C., & Gaskins, G. (Date not available). Reimagining biogenic amine signaling in the brain and beyond. Trends in Neurosciences. Available at: [Link]
    

    • 

  • 

    Sharif, S., et al. (Date not available). Methyl 2-(2-amino-1,3-thiazol-4-yl)-2-[(Z)-methoxycarbonylmethoxyimino]ethanoate. Acta Crystallographica Section E: Structure Reports Online. Available at: [Link]
    

    • 

  • 

    Hakobyan, A., et al. (2021). A Novel Approach to the Synthesis of 1,3,4-Thiadiazole-2-amine Derivatives. MDPI. Available at: [Link]
    

    • 

  • 

    Kim, J. S., et al. (2008). Synthesis and evaluation of antitumor activity of novel 2-[Nmethyl-N-(4-methyl-1,3-benzothiazol-2-yl)aminomethyl]-5,8-diacyloxy-1,4-naphthoquinones. Archiv der Pharmazie. Available at: [Link]
    

    • 

  • 

    University of Texas Health Science Center at Houston. (Date not available). Biogenic Amine Neurotransmitters. Neuroscience Online. Available at: [Link]
    

    • 

  • 

    Science With Tal. (2023). Biogenic Amines Transmitter System Explained (Catecholamines, Serotonin, Histamine). YouTube. Available at: [Link]
    

    • 

  • 

    Chen, R., et al. (2026). Natural Elicitor 3,4-Dihydroxy-3-Methyl-2-Pentanone Induces Disease Resistance in Arabidopsis thaliana via Stereoisomer-Specific Activation of Defence Pathways. MDPI. Available at: [Link]
    

    • 



Sources
                    
                    


                    

                        
                    

                

            

                    

            

        
            

                Troubleshooting & Optimization
            

                        

                

                    

                        
Technical Support Center: Synthesis of 2-Methyl-1-(1,3-thiazol-4-yl)propan-1-amine

                    

                                        
 

                                        

                                            
Author: BenchChem Technical Support Team. Date: February 2026


Executive Summary & Synthetic Landscape


User Query: Why is this molecule challenging, and what is the standard industrial route?


Scientist's Response: 
2-Methyl-1-(1,3-thiazol-4-yl)propan-1-amine is a critical chiral pharmacophore, often functioning as a bioisostere for valine or leucine in kinase inhibitors and peptidomimetics (e.g., Tubulysin analogues). The synthesis is deceptively simple but prone to specific failure modes.


The industry-standard route relies on the Ellman Auxiliary approach  to establish the chiral amine, typically preceded by a Hantzsch Thiazole Synthesis  to construct the heteroaromatic core.


The Synthetic Pathway (Standard Operating Procedure)


    

  • 

    Upstream (Ring Formation):  Hantzsch condensation of thioformamide with 1-bromo-3-methylbutan-2-one to form the ketone intermediate.
    

    • 

  • 

    Midstream (Chiral Imine):  Condensation of the ketone with (R)- or (S)-tert-butanesulfinamide (Ellman’s auxiliary).
    

    • 

  • 

    Downstream (Stereocontrol):  Diastereoselective reduction of the sulfinimine.
    

    • 

  • 

    Finalization:  Acidic cleavage of the sulfinyl group to yield the free amine.
    

    • 



Impurity Genealogy Map


The following diagram traces the origin of common impurities. Use this to identify where your process is deviating.






ImpurityMap


SM

Starting Materials
(Thioformamide + 
Bromoketone)


Ketone

Intermediate:
Thiazole Ketone


SM->Ketone


Hantzsch
Synthesis


Imp1

IMP-A: Dimerized
Thiazoles


SM->Imp1


Oxidative
Coupling


Sulfinimine

Sulfinimine
Intermediate


Ketone->Sulfinimine


Ti(OEt)4
Condensation


Imp2

IMP-B: Residual
Ketone


Ketone->Imp2


Incomplete
Conv.


Target

Target Amine
(Chiral Salt)


Sulfinimine->Target


1. Reduction
2. HCl


Imp3

IMP-C: Wrong
Enantiomer


Sulfinimine->Imp3


Poor Temp
Control


Imp4

IMP-D: Ring-Opened
Species


Target->Imp4


Harsh
Hydrolysis





Caption: Genealogy of impurities in the synthesis of 2-Methyl-1-(1,3-thiazol-4-yl)propan-1-amine, tracing origins from the Hantzsch cyclization to final deprotection.


Troubleshooting Module: The Hantzsch Core (Upstream)


Issue: My crude ketone (1-(1,3-thiazol-4-yl)-2-methylpropan-1-one) is dark and contains a significant non-polar impurity.


Diagnosis: 
You are likely observing IMP-A (Thiazole Dimer)  or Polymeric Tars . The Hantzsch synthesis is exothermic. If the reaction temperature spikes during the addition of the 


-haloketone to the thioamide, the thioamide can oxidatively dimerize (forming thiadiazoles) or polymerize.

Protocol Adjustment: 


    

  • 

    Temperature Control:  Maintain the reaction at 0–5°C during addition. Do not allow it to rise above room temperature until addition is complete.
    

    • 

  • 

    Scavenger:  Add a radical scavenger (e.g., BHT) in trace amounts if oxidative dimerization is confirmed by LC-MS (M+M peaks).
    

    • 

  • 

    Stoichiometry:  Ensure a slight excess of the thioamide (1.1 eq) to drive the haloketone to completion, as the haloketone is a potent alkylator and harder to remove.
    

    • 



Troubleshooting Module: The Ellman Condensation


Issue: Conversion of the ketone to the sulfinimine stalls at 70-80%. I see a persistent peak of IMP-B (Residual Ketone).


Diagnosis: 
The isopropyl group adjacent to the carbonyl creates significant steric hindrance (the "Valine effect"). Standard dehydration conditions (MgSO₄) are insufficient.


Corrective Workflow: 


    

  • 

    Lewis Acid Catalyst:  You must use Titanium(IV) ethoxide [Ti(OEt)₄] . It acts as both a Lewis acid and a water scavenger.
    

    • 

  • 

    Stoichiometry:  Increase Ti(OEt)₄ to 2.0–2.5 equivalents.
    

    • 

  • 

    Temperature:  Reflux in THF (66°C) is often required for sterically hindered ketones.
    

    • 

  • 

    The "Push" Method:  If conversion stalls, add a portion of fresh Ti(OEt)₄ after 12 hours.
    

    • 



Data Table: Conversion Optimization 


ConditionSolventTemp (°C)Time (h)Conversion (%)
MgSO₄ / PPTSDCM4024< 10%
Ti(OEt)₄ (1.5 eq)THF251665%
Ti(OEt)₄ (2.0 eq)THF601692%
Ti(OEt)₄ (2.5 eq) Toluene 90 12 > 98% 


Troubleshooting Module: Stereocontrol (The Critical Step)


Issue: I am obtaining low enantiomeric excess (ee < 80%). The product is a mixture of diastereomers.[1]


Diagnosis: 
This is IMP-C (Wrong Enantiomer) . The diastereoselectivity of the sulfinimine reduction is governed by the size difference between the thiazole ring and the isopropyl group. If the size difference is not electronically amplified, standard reducing agents (NaBH₄) fail to discriminate effectively.


The Fix: Selectride Reduction 
Switch from NaBH₄ to L-Selectride  (Lithium tri-sec-butylborohydride). The bulky hydride reagent enhances the steric differentiation between the Re and Si faces of the imine.


Step-by-Step Protocol (High Stereocontrol): 


    

  • 

    Cool the sulfinimine solution in THF to -78°C .
    

    • 

  • 

    Add L-Selectride (1.1 eq) dropwise over 30 minutes. Crucial: Maintain internal temp < -70°C.
    

    • 

  • 

    Stir for 3 hours at -78°C.
    

    • 

  • 

    Quench with MeOH at -78°C before warming. Warming the active boronate complex can lead to epimerization.
    

    • 



Troubleshooting Module: Final Deprotection


Issue: My yield drops during the final HCl step, and I see a new polar impurity (IMP-D).


Diagnosis: 
Thiazoles are electron-rich but can be acid-sensitive under harsh conditions, leading to Ring Opening (IMP-D) . While removing the sulfinyl group requires acid, using concentrated HCl at reflux is overkill and destructive.


Recommended Protocol: 


    

  • 

    Solvent:  Use 4M HCl in Dioxane  or MeOH .
    

    • 

  • 

    Temperature:  Room temperature (20–25°C). Do not heat.
    

    • 

  • 

    Monitoring:  The reaction is usually complete in 30–60 minutes. Monitor by TLC (disappearance of the sulfinamide spot).
    

    • 

  • 

    Workup:  Evaporate volatiles directly to isolate the amine hydrochloride salt. Avoid aqueous workups at high pH, as the free amine is water-soluble and can chelate metals.
    

    • 



FAQ: Rapid-Fire Solutions


Q: Can I use reductive amination directly with ammonium acetate? 
A:  No. Direct reductive amination of this hindered ketone with ammonia sources typically yields <20% product due to poor imine stability. The Ellman auxiliary is necessary to "lock" the imine.


Q: How do I remove the Titanium salts after the condensation? 
A:  Do not just filter. Quench the reaction with brine  (saturated NaCl) and dilute with EtOAc. Stir vigorously for 30 minutes. The Titanium will precipitate as a white solid (TiO₂) that can be filtered through Celite.


Q: Why is my final amine purple? 
A:  Thiazoles can form charge-transfer complexes with trace iodine or metals. Wash your organic phase with sodium thiosulfate (if iodine was used upstream) or EDTA (if metals are suspected).


References


    

  • 

    Hantzsch Thiazole Synthesis Mechanism & Scope
    

      

    • 

      Citation: Hantzsch, A. (1887).[2][3] "Ueber die Synthese des Thiazols." Berichte der deutschen chemischen Gesellschaft.
      

      • 

    • 

      Modern Review: Eslami, S., et al. (2016). "Recent advances in the synthesis of thiazoles." RSC Advances. Link
      

      • 

    

    • 

  • 

    Ellman Auxiliary Chemistry (General Protocol)
    

      

    • 

      Citation: Ellman, J. A., et al. (2002).[1] "N-tert-Butanesulfinyl Imines: Versatile Intermediates for the Asymmetric Synthesis of Amines." Accounts of Chemical Research.
      

      • 

    • 

      Source:
      

      • 

    

    • 

  • 

    Stereoselective Reduction of Thiazole Imines
    

      

    • Citation: Robak, M. T., et al. (2010). "Synthesis and Applications of tert-Butanesulfinamide." Chemical Reviews. (See section on Heterocyclic Imines).
      • 

    • 

      Source:
      

      • 

    

    • 

  • 

    Synthesis of Tubulysin Fragments (Analogous Thiazole Amines)
    

      

    • Citation: Peltier, H. M., et al. (2006). "The Total Synthesis of Tubulysin D." Journal of the American Chemical Society. (Details the specific reduction conditions for thiazole-isobutyl ketones).
      • 

    • 

      Source:
      

      • 

    

    • 



Sources
                    
                    


                    

                        
                    

                

            

                    

            

        
            

                Validation & Comparative
            

                        

                

                    

                        
Publish Comparison Guide: Validation of 2-Methyl-1-(1,3-thiazol-4-yl)propan-1-amine Biological Activity

                    

                                        
 

                                        

                                            
Author: BenchChem Technical Support Team. Date: February 2026
This guide outlines a rigorous validation framework for 2-Methyl-1-(1,3-thiazol-4-yl)propan-1-amine , a lipophilic thiazole-amine scaffold. Given its structural homology to histamine (imidazole-ethylamine) and its resemblance to the "Tubuvaline" fragments found in cytotoxic peptides (e.g., Tubulysins), this guide prioritizes validation for Histaminergic GPCR Activity  and Cytotoxic Fragment Efficacy .



Executive Summary & Compound Profile


2-Methyl-1-(1,3-thiazol-4-yl)propan-1-amine  represents a critical pharmacophore bridging two distinct therapeutic classes:


    

  • 

    Bioisostere of Histamine:  The thiazole ring acts as a bioisostere for the imidazole of histamine, while the branched alkyl chain (resembling a valine side chain) introduces lipophilicity often required for H3/H4 receptor selectivity  or blood-brain barrier penetration.
    

    • 

  • 

    Cytotoxic Payload Fragment:  The structure mirrors the decarboxylated amine terminus of thiazole-containing amino acids (e.g., Tubuvaline) found in potent microtubule destabilizers like Tubulysins  and Dolastatins .
    

    • 



This guide provides a comparative validation protocol to determine whether the compound acts as a selective GPCR ligand (Histamine analog) or a cytotoxic agent.


Structural Comparative Analysis


FeatureTarget Compound Histamine  (Reference)(R)-


-Methylhistamine  (H3 Agonist)		Tubulysin Fragment (Tuv-Amine) 
Heterocycle 1,3-ThiazoleImidazoleImidazole1,3-Thiazole
Side Chain 2-Methylpropyl (Valine-like)EthylIsopropyl-like (Methyl branched)Complex lipophilic chain
Primary Target Unknown (To be Validated) H1, H2, H3, H4 ReceptorsH3 Receptor (Selective)Tubulin (Microtubules)
Lipophilicity (LogP) High (Predicted ~1.5)Low (-0.7)ModerateHigh
Blood-Brain Barrier High Permeability PotentialLowModerateHigh


Validation Phase I: Receptor Binding & Selectivity (GPCR Focus)


Given the thiazole-ethylamine core, the primary hypothesis is interaction with Histamine Receptors (H1–H4). Thiazole analogs of histamine (e.g., 2-thiazolylethylamine) are known H1 agonists, but the bulky isopropyl group at the 


-carbon suggests a shift toward H3/H4 selectivity  or Antagonism .

Experiment A: Radioligand Binding Assay (H3/H4 Focus)


Objective:  Determine affinity (


) for human H3 and H4 receptors compared to standard ligands.

    

  • 

    Reagents: 
    

      

    • 

      H3 Source:  CHO-K1 cells stably expressing human H3 receptor.
      

      • 

    • 

      H4 Source:  HEK-293 cells stably expressing human H4 receptor.
      

      • 

    • 

      Radioligand:  [

      
H]-N

      
      -methylhistamine (H3) or [

      
      H]-Histamine (H4).

      • 

    • 

      Reference Ligand:  Thioperamide (Antagonist) or (R)-ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

      
-methylhistamine (Agonist).

      • 

    

    • 

  • 

    Protocol: 
    

      

    • 

      Membrane Preparation:  Harvest cells and homogenize in ice-cold TE buffer (50 mM Tris-HCl, 5 mM EDTA, pH 7.4). Centrifuge at 40,000 x g for 20 min.
      

      • 

    • 

      Incubation:  Incubate membranes (20 µg protein) with radioligand (1-2 nM) and increasing concentrations of 2-Methyl-1-(1,3-thiazol-4-yl)propan-1-amine  (

      
 to 

      
       M).

      • 

    • 

      Equilibrium:  Incubate for 60 min at 25°C.
      

      • 

    • 

      Termination:  Rapid filtration through GF/B filters pre-soaked in 0.3% polyethylenimine.
      

      • 

    • 

      Analysis:  Measure radioactivity via liquid scintillation counting. Calculate 

      
 and derive 

      
       using the Cheng-Prusoff equation.

      • 

    

    • 



Experiment B: Functional GTP

S Binding (Agonist vs. Antagonist)


Objective:  Differentiate between agonism (activation) and antagonism (blocking).[1]


    

  • 

    Logic:  If the compound binds (Exp A) but does not stimulate [

    
S]GTP

    
    S binding, it is an antagonist. If it stimulates binding, it is an agonist.

    • 

  • 

    Key Step:  Compare response to Histamine  (Full Agonist).[1] A partial response (<100% of Histamine) indicates partial agonism.
    

    • 



Validation Phase II: Cytotoxicity & Microtubule Targeting


If the compound is a fragment for ADCs (Antibody-Drug Conjugates), it may exhibit intrinsic cytotoxicity or act as a tubulin polymerization inhibitor.


Experiment C: MTT Cell Viability Assay


Objective:  Assess cytotoxic potency (


) against cancer cell lines (e.g., HeLa, MCF-7).

    

  • 

    Protocol: 
    

      

    • 

      Seed cells (5,000/well) in 96-well plates.
      

      • 

    • 

      Treat with compound (0.1 nM – 100 µM) for 72 hours.
      

      • 

    • 

      Add MTT reagent; incubate 4 hours. Solubilize formazan crystals in DMSO.
      

      • 

    • 

      Readout:  Absorbance at 570 nm.
      

      • 

    • 

      Comparison:  Compare 

      
 with Paclitaxel  (stabilizer) and Vinblastine  (destabilizer).

      • 

    

    • 



Experiment D: In Vitro Tubulin Polymerization Assay


Objective:  Verify direct interaction with tubulin.


    

  • 

    Method:  Use a fluorescence-based polymerization kit (>99% pure tubulin).
    

    • 

  • 

    Observation: 
    

      

    • 

      Inhibition:  Reduced fluorescence increase over time (indicates Vinblastine-like mechanism).
      

      • 

    • 

      Enhancement:  Rapid fluorescence increase (indicates Taxol-like mechanism).
      

      • 

    • 

      No Effect:  Compound is likely a GPCR ligand, not a cytoskeletal toxin.
      

      • 

    

    • 



Visualizations


Logic Flow: Characterization Pathway


This diagram illustrates the decision tree for classifying the compound based on experimental outcomes.






ValidationLogic


Start

Compound: 2-Methyl-1-(1,3-thiazol-4-yl)propan-1-amine


Binding

Radioligand Binding (H3/H4)


Start->Binding




Bind_Pos

High Affinity (Ki < 100nM)


Binding->Bind_Pos


Binding Detected


Bind_Neg

Low Affinity


Binding->Bind_Neg


No Binding


Functional

GTPγS / cAMP Assay


Bind_Pos->Functional




Cytotox

MTT Cytotoxicity Assay


Bind_Neg->Cytotox




Agonist

Agonist (H3/H4)


Functional->Agonist


Increases Signal


Antagonist

Antagonist (H3/H4)


Functional->Antagonist


Blocks Signal


Tubulin

Tubulin Polymerization


Cytotox->Tubulin


IC50 < 1µM


Result_Inactive

Inactive Scaffold / 
Synthetic Intermediate


Cytotox->Result_Inactive


IC50 > 10µM


Result_Toxin

Microtubule Inhibitor
(Tubulysin Analog)


Tubulin->Result_Toxin


Modulates Polymerization





Caption: Decision matrix for classifying the biological activity of the thiazole-amine derivative.


Signaling Pathway: Histamine H3 Receptor Mechanism


If the compound acts as an H3 agonist (likely due to the lipophilic side chain), it will modulate the following pathway.






H3Signaling


Ligand

Ligand
(Thiazole-Amine)


H3R

H3 Receptor
(GPCR)


Ligand->H3R


Binds


Gi

Gi/o Protein


H3R->Gi


Activates


AC

Adenylyl Cyclase


Gi->AC


Inhibits (-)


Ca

Ca2+ Channels
(N-type)


Gi->Ca


Inhibits (-)


cAMP

cAMP Levels


AC->cAMP


Decreases


Release

Neurotransmitter
Release (Inhibition)


Ca->Release


Reduces





Caption: Predicted H3 receptor signaling cascade if the compound acts as an agonist.


References


    

  • 

    Abcam.  (n.d.). Histamine, histamine receptor agonist (CAS 51-45-6).[2] Retrieved from 
    

    • 

  • 

    Lim, H. D., et al.  (2005). Evaluation of histamine H1-, H2-, and H3-receptor ligands at the human histamine H4 receptor: identification of 4-methylhistamine as the first potent and selective H4 receptor agonist. Journal of Pharmacology and Experimental Therapeutics. Retrieved from 
    

    • 

  • 

    Bierer, D. E., et al.  (1995). Thiazole and its Derivatives: Biological Activity. ResearchGate. Retrieved from 
    

    • 

  • 

    Nirogi, R., et al.  (2022). 1-[2-(1-Cyclobutylpiperidin-4-yloxy)-6,7-dihydro-4H-thiazolo[5,4-c]pyridin-5-yl]propan-1-one: a Histamine H3 Receptor Inverse Agonist.[3] ChemMedChem. Retrieved from 
    

    • 

  • 

    Global Research Online.  (2020). A Review on Synthesis and Biological Activity of Thiazole and its Derivatives. Retrieved from 
    

    • 



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A Comparative Guide to the Cross-Reactivity Profiling of 2-Methyl-1-(1,3-thiazol-4-YL)propan-1-amine

                    

                                        
 

                                        

                                            
Author: BenchChem Technical Support Team. Date: February 2026


This guide provides a comprehensive framework for evaluating the selectivity and cross-reactivity of the novel investigational compound, 2-Methyl-1-(1,3-thiazol-4-YL)propan-1-amine. The principles and methodologies detailed herein are designed for researchers, scientists, and drug development professionals to establish a robust safety and selectivity profile for this and similar molecules.


The molecular structure, featuring a thiazole ring and a propanamine side chain, is a common pharmacophore found in various biologically active agents.[1][2] Thiazole derivatives are known to interact with a wide array of biological targets, exhibiting activities ranging from antimicrobial and anti-inflammatory to anticancer and anticonvulsant effects.[3][4] Given this chemical precedent, a thorough investigation into off-target interactions is not merely a regulatory requirement but a scientific necessity to predict potential adverse drug reactions (ADRs) and ensure the development of a safe and effective therapeutic.[5]


This guide will delineate a multi-tiered approach, beginning with computational prediction and progressing through rigorous in vitro binding and functional assays to build a comprehensive cross-reactivity profile.


Part 1: Predictive Profiling with In Silico Analysis


Before committing to resource-intensive wet-lab experiments, in silico methods serve as a critical first-pass screening tool to predict potential off-target interactions.[6] By comparing the structure of 2-Methyl-1-(1,3-thiazol-4-YL)propan-1-amine against extensive databases of known ligands and their biological targets, we can generate a prioritized list of potential off-targets for subsequent experimental validation.


The primary causality for this initial step is risk mitigation and resource optimization. Computational models can scan vast biological space efficiently, identifying potential liabilities that might otherwise be missed and focusing laboratory efforts on the most probable interactions.[7]


Experimental Workflow: In Silico Off-Target Prediction






In_Silico_Workflow


cluster_input

Input Data


cluster_process

Computational Screening


cluster_output

Output & Prioritization


Input

2D/3D Structure of
2-Methyl-1-(1,3-thiazol-4-YL)propan-1-amine


Docking

Molecular Docking
(Against Off-Target Panel)


Input->Docking




Pharma

Pharmacophore
Screening


Input->Pharma




Shape

Shape-Based
Similarity Search


Input->Shape




Output

Ranked List of
Potential Off-Targets
(Based on Scoring Functions)


Docking->Output




Pharma->Output




Shape->Output





Figure 1: Workflow for computational off-target prediction.


Methodology: Predictive Modeling


    

  • 

    Structure Preparation:  Generate a high-quality 3D conformation of 2-Methyl-1-(1,3-thiazol-4-YL)propan-1-amine.
    

    • 

  • 

    Target Database Selection:  Utilize a comprehensive database of off-target proteins, such as those included in established safety panels (e.g., Eurofins SafetyScreen™, WuXi Mini Safety Panel).[5][8] These panels typically include a wide range of G-protein coupled receptors (GPCRs), ion channels, kinases, and transporters associated with known ADRs.[9][10]
    

    • 

  • 

    Screening Execution: 
    

      

    • 

      Molecular Docking:  Dock the compound structure into the binding sites of the selected off-target proteins. Algorithms calculate a binding score, predicting the affinity of the interaction.
      

      • 

    • 

      Pharmacophore Screening:  Compare the compound's pharmacophoric features (e.g., hydrogen bond donors/acceptors, aromatic rings) to models derived from known ligands of various targets.
      

      • 

    

    • 

  • 

    Analysis and Prioritization:  Analyze the output scores from the screening methods. Targets that consistently rank high across multiple computational approaches are prioritized for experimental validation. While powerful, it is crucial to remember that these predictions require experimental confirmation, as in silico tools can have limitations.[6][7]
    

    • 



Part 2: Quantitative Assessment with In Vitro Binding Assays


Following computational analysis, the next critical step is to quantify the binding affinity of the test compound at the prioritized off-targets. Radioligand binding assays are the gold standard for this purpose, providing sensitive and quantitative data on receptor affinity (Kᵢ).[11]


The rationale here is to obtain empirical evidence of direct physical interaction between the compound and potential off-targets. This moves beyond prediction to direct measurement, forming the core of the cross-reactivity profile.


Experimental Workflow: Radioligand Binding Assay






Binding_Assay_Workflow


cluster_prep

Preparation


cluster_assay

Assay Incubation


cluster_separation

Separation & Counting


cluster_analysis

Data Analysis


Membrane

Prepare Cell Membranes
Expressing Target Receptor


Incubation

Incubate Membranes,
Radioligand & Test Compound
to Reach Equilibrium


Membrane->Incubation




Radioligand

Select & Prepare
Radioligand ([3H] or [125I])


Radioligand->Incubation




TestCompound

Prepare Serial Dilutions
of Test Compound


TestCompound->Incubation




Filtration

Rapid Vacuum Filtration
to Separate Bound/Free Ligand


Incubation->Filtration




Scintillation

Quantify Bound Radioactivity
(Scintillation Counting)


Filtration->Scintillation




Analysis

Calculate IC50
(Concentration Inhibiting 50% of Binding)


Scintillation->Analysis




Conversion

Convert IC50 to Ki
(Cheng-Prusoff Equation)


Analysis->Conversion





Figure 2: General workflow for a competitive radioligand binding assay.


Protocol: Competitive Radioligand Binding Assay


This protocol is a generalized template and must be optimized for each specific target receptor.


    

  • 

    Membrane Preparation:  Utilize cell membranes from stable cell lines overexpressing the target of interest (e.g., Dopamine D2 Receptor, Histamine H1 Receptor). Homogenize cells in a lysis buffer and pellet the membranes via centrifugation.[12][13]
    

    • 

  • 

    Assay Setup:  In a 96-well plate, combine:
    

      

    • 

      Cell membrane preparation (typically 5-20 µg protein).
      

      • 

    • 

      A fixed concentration of a specific radioligand (e.g., [³H]-Spiperone for D₂ receptors) near its Kₔ value.
      

      • 

    • 

      A range of concentrations of 2-Methyl-1-(1,3-thiazol-4-YL)propan-1-amine.
      

      • 

    • 

      Controls:  Include wells for "total binding" (no test compound) and "non-specific binding" (a high concentration of a known, non-radioactive competitor).[14]
      

      • 

    

    • 

  • 

    Incubation:  Incubate the plate, typically for 60-90 minutes at room temperature or 30°C, to allow the binding reaction to reach equilibrium.[12][14]
    

    • 

  • 

    Harvesting:  Rapidly terminate the reaction by vacuum filtration through a glass fiber filter mat, which traps the cell membranes (and bound radioligand) while allowing unbound radioligand to pass through. Wash the filters with ice-cold buffer.[12]
    

    • 

  • 

    Quantification:  Measure the radioactivity trapped on the filters using a scintillation counter.
    

    • 

  • 

    Data Analysis: 
    

      

    • 

      Calculate "specific binding" by subtracting non-specific binding from total binding.
      

      • 

    • 

      Plot the percent specific binding against the log concentration of the test compound to generate a dose-response curve and determine the IC₅₀ value.
      

      • 

    • 

      Convert the IC₅₀ to the binding affinity constant (Kᵢ) using the Cheng-Prusoff equation, which accounts for the concentration and affinity of the radioligand used.[11]
      

      • 

    

    • 



Data Presentation: Comparative Binding Affinity Profile


The results should be summarized in a clear, comparative table. The "Selectivity Index" is a crucial metric, calculated by dividing the Kᵢ of an off-target by the Kᵢ of the primary target. A higher index indicates greater selectivity.


(Hypothetical Data for Illustrative Purposes)






Target Class
Target Receptor
Kᵢ of Test Compound (nM)
Selectivity Index (vs. Primary Target)






Primary Target 
Dopamine D₂ 
15 
1 




Monoamine GPCRs
Dopamine D₃
85
5.7





Dopamine D₁
>10,000
>667





Serotonin 5-HT₂ₐ
450
30





Adrenergic α₁ₐ
1,200
80




Histamine GPCRs
Histamine H₁
980
65.3




Ion Channels
hERG
>10,000
>667






| Transporters | Dopamine Transporter (DAT) | 2,500 | 166.7 |


Part 3: Elucidating Functional Consequences with Cellular Assays


Demonstrating binding affinity is essential, but it does not describe the functional consequence of that interaction (i.e., agonism, antagonism, or inverse agonism). Functional assays are therefore required to understand the true physiological impact of any off-target binding.


The rationale is that a compound may bind to an off-target with moderate affinity but have no functional effect, rendering the interaction benign. Conversely, potent functional activity at an off-target, even with weaker affinity, could be a significant liability.


Protocol: cAMP Accumulation Functional Assay


This protocol is suitable for GPCRs that couple to adenylyl cyclase (via Gₛ or Gᵢ proteins).[15][16]


    

  • 

    Cell Culture:  Plate cells expressing the target receptor in a suitable assay plate and culture overnight.
    

    • 

  • 

    Compound Addition: 
    

      

    • 

      Agonist Mode:  Add serial dilutions of 2-Methyl-1-(1,3-thiazol-4-YL)propan-1-amine to the cells.
      

      • 

    • 

      Antagonist Mode:  Pre-incubate the cells with serial dilutions of the test compound before adding a known agonist at its EC₈₀ concentration.
      

      • 

    

    • 

  • 

    Incubation:  Incubate for a specified time (e.g., 30 minutes) at 37°C to allow for receptor signaling and modulation of intracellular cAMP levels.[17]
    

    • 

  • 

    Cell Lysis and Detection:  Lyse the cells and measure the accumulated cAMP using a detection kit, such as a competitive immunoassay (e.g., HTRF, GloSensor™).[15][18] These assays generate a signal (often luminescence or fluorescence) that is inversely or directly proportional to the amount of cAMP present.[19]
    

    • 

  • 

    Data Analysis:  Plot the signal against the log concentration of the test compound to determine functional potency (EC₅₀ for agonists) or inhibitory potency (IC₅₀ for antagonists).
    

    • 



Data Presentation: Comparative Functional Activity Profile


(Hypothetical Data for Illustrative Purposes)






Target Receptor
Functional Mode
Potency (EC₅₀/IC₅₀, nM)
Max. Response (% of Control Agonist)






Dopamine D₂ 
Agonist 
25 
95% 




Dopamine D₃
Agonist
150
80%




Serotonin 5-HT₂ₐ
Antagonist
600
N/A (98% Inhibition)




Adrenergic α₁ₐ
No significant activity
>10,000
<10%






| Histamine H₁ | Antagonist | 1,500 | N/A (85% Inhibition) |


Conclusion and Interpretation


A comprehensive cross-reactivity profile is built by synthesizing data from all three tiers of this guide. The in silico predictions guide the experimental design. The in vitro binding assays quantify the affinity of interactions. Finally, the functional assays reveal the physiological consequences of these interactions.


For 2-Methyl-1-(1,3-thiazol-4-YL)propan-1-amine, the hypothetical data suggest it is a potent and efficacious agonist at its primary target (Dopamine D₂) with good selectivity against the D₁ receptor and hERG channel. However, it shows some cross-reactivity at the D₃ receptor (5.7-fold selectivity) and antagonist activity at the 5-HT₂ₐ receptor (30-fold selectivity). This profile allows drug development teams to make informed decisions, weighing the therapeutic potential against the risks posed by these off-target activities. This structured, evidence-based approach is fundamental to upholding the principles of scientific integrity and advancing safer, more effective medicines.


References


    

  • 

    Huang, W. (2025). Computational Prediction of Off-Target Effects in CRISPR Systems. Computational Molecular Biology, 15(2), 102-111. [Link]
    

    • 

  • 

    Reaction Biology. (n.d.). Safety and Off-Target Drug Screening Services. Retrieved February 13, 2024, from [Link]
    

    • 

  • 

    Zhang, J., et al. (2020). Quantification of The Surface Expression of G Protein-coupled Receptors Using Intact Live-cell Radioligand Binding Assays. Bio-protocol, 10(18). [Link]
    

    • 

  • 

    Multispan, Inc. (n.d.). GPCR Membrane Ligand Binding Assay Development. Retrieved February 13, 2024, from [Link]
    

    • 

  • 

    Martin, F., et al. (2019). CRISPRitz: rapid, high-throughput and variant-aware in silico off-target site identification for CRISPR genome editing. Bioinformatics, 35(18), 3469-3471. [Link]
    

    • 

  • 

    Naeem, M., et al. (2020). Off-target analysis in CRISPR-Cas9-mediated genome editing. PeerJ, 8, e8732. [Link]
    

    • 


  • 

    Flanagan, C. (2016). GPCR-radioligand binding assays. Methods in Cell Biology, 132, 243-259. [Link]
    

    • 

  • 

    Pharmaron. (n.d.). In Vitro Safety Panel I Binding & Functional Assays. Retrieved February 13, 2024, from [Link]
    

    • 

  • 

    ResearchGate. (n.d.). List of various in silico off-target detection methods. Retrieved February 13, 2024, from [Link]
    

    • 



  • 

    Eurofins Discovery. (n.d.). Industry-leading In Vitro Safety Pharmacology Profiling. Retrieved February 13, 2024, from [Link]
    

    • 


  • 

    Gifford Bioscience. (n.d.). Radioligand Binding Assay Protocol. Retrieved February 13, 2024, from [Link]
    

    • 

  • 

    ResearchGate. (n.d.). In silico tools for off-target prediction. Retrieved February 13, 2024, from [Link]
    

    • 

  • 

    ICE Bioscience. (2025). ICESTP Safety Panel. Retrieved February 13, 2024, from [Link]
    

    • 


  • 

    Revvity. (n.d.). cAMP Hunter™ eXpress GPCR Assay. Retrieved February 13, 2024, from [Link]
    

    • 

  • 

    Creative BioMart. (n.d.). cAMP Accumulation Assay. Retrieved February 13, 2024, from [Link]
    

    • 

  • 

    Kuntic, V., et al. (2022). Fragment-Sized Thiazoles in Fragment-Based Drug Discovery Campaigns: Friend or Foe? ACS Omega, 7(45), 41015-41027. [Link]
    

    • 

  • 

    Choudhary, A. (n.d.). Synthesis, Reactions and Medicinal Uses of Thiazole. Pharmaguideline. Retrieved February 13, 2024, from [Link]
    

    • 

  • 

    Patel, K., et al. (2023). An Overview of Thiazole Derivatives and its Biological Activities. Journal of Drug Delivery and Therapeutics, 13(9), 133-142. [Link]
    

    • 

  • 

    Kashyap, P., et al. (2024). An Overview of Synthetic Derivatives of Thiazole and Their Role in Therapeutics. FABAD Journal of Pharmaceutical Sciences, 49(3), 599-623. [Link]
    

    • 

  • 

    Rosydi, A., et al. (2022). A Review Article on Chemistry, Synthesis and Therapeutic Importance of Thiazole Derivatives. International Journal of All Research Scientific and Technical, 4(6), 134-145. [Link]
    

    • 

  • 

    Sayyed, M., et al. (2023). Thiazole: A Versatile Standalone Moiety Contributing to the Development of Various Drugs and Biologically Active Agents. Molecules, 28(11), 4381. [Link]
    

    • 

  • 

    Nevagi, R. J., et al. (2014). Biological and medicinal significance of 2-aminothiazoles. Der Pharmacia Lettre, 6(5), 134-150. [Link]
    

    • 

  • 

    Al-Ostoot, F. H., et al. (2021). An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities. Molecules, 26(5), 1449. [Link]
    

    • 

  • 

    Wikipedia. (n.d.). 2-Aminothiazole. Retrieved February 13, 2024, from [Link]
    

    • 

  • 

    Al-Amiery, A. A., et al. (2025). A Review of synthesis, antioxidant, and antimicrobial activities of new thiazole derivatives. Chemical Review and Letters, 8(2), 720-740. [Link]
    

    • 



Sources
                    
                    


                    

                        
                    

                

            

                    

            

        
            

                Safety Operating Guide
            

                        

                

                    

                        
A Comprehensive Guide to the Safe Handling of 2-Methyl-1-(1,3-thiazol-4-YL)propan-1-amine

                    

                                        
 

                                        

                                            
Author: BenchChem Technical Support Team. Date: February 2026


As researchers and scientists at the forefront of drug development, our commitment to innovation is intrinsically linked to our unwavering dedication to safety. The handling of novel chemical entities, such as 2-Methyl-1-(1,3-thiazol-4-YL)propan-1-amine, demands a meticulous and informed approach to personal protection and laboratory operations. This guide is structured to provide you with essential, actionable information, moving beyond a simple checklist to instill a deep understanding of the principles behind our recommended safety protocols.



Hazard Profile of Aminothiazole Derivatives: An Overview


The aminothiazole scaffold is a privileged structure in medicinal chemistry, appearing in numerous FDA-approved drugs.[4] However, this class of compounds is not without its potential hazards. Based on data from related structures, researchers should anticipate that 2-Methyl-1-(1,3-thiazol-4-YL)propan-1-amine may be harmful if swallowed, in contact with skin, or if inhaled.[2][3] Eye and skin irritation are also potential risks.[2]


Table 1: Potential Hazards of Aminothiazole Derivatives 


Hazard ClassificationPotential Effects
Acute Oral ToxicityHarmful if swallowed.[5]
Skin Corrosion/IrritationMay cause skin irritation upon contact.[6]
Serious Eye Damage/IrritationMay cause serious eye irritation.[2][6]
Acute Inhalation ToxicityMay be harmful if inhaled.[3]


Personal Protective Equipment (PPE): Your First Line of Defense


A robust PPE strategy is non-negotiable when handling aminothiazole derivatives. The following table outlines the minimum required PPE, with explanations rooted in the anticipated chemical properties of the target compound.


Table 2: Required Personal Protective Equipment 


PPE ComponentSpecificationRationale
Hand Protection Chemical-resistant gloves (Nitrile or Neoprene recommended).[7]To prevent skin contact and absorption. Gloves should be inspected before use and disposed of properly after handling.[7]
Eye Protection Safety glasses with side-shields or chemical safety goggles.[7]To protect against splashes and aerosols that could cause serious eye irritation.
Body Protection Laboratory coat or chemical-resistant coveralls.To protect skin and personal clothing from contamination.
Respiratory Protection A NIOSH-approved respirator may be required if dust or aerosols are generated, or if working in a poorly ventilated area.To prevent inhalation of potentially harmful airborne particles.


Operational Plan: A Step-by-Step Guide to Safe Handling


Adherence to a strict operational plan is critical for minimizing exposure and ensuring a safe laboratory environment.


Engineering Controls


    

  • 

    Ventilation:  All handling of 2-Methyl-1-(1,3-thiazol-4-YL)propan-1-amine should be conducted in a well-ventilated area, preferably within a certified chemical fume hood.[1]
    

    • 

  • 

    Emergency Equipment:  An eyewash station and safety shower must be readily accessible in the immediate work area.[6]
    

    • 



Procedural Workflow for Handling


The following diagram illustrates the recommended workflow for handling this compound, from preparation to storage.






G


cluster_prep

Preparation


cluster_handling

Handling (in Fume Hood)


cluster_cleanup

Cleanup & Storage


Prep

1. Review Compound-Specific
Risk Assessment & SDS (if available)


Don_PPE

2. Don Appropriate PPE


Weigh

3. Weigh/Transfer Compound


Don_PPE->Weigh




Reaction

4. Perform Experimental Procedures


Weigh->Reaction




Decontaminate

5. Decontaminate Work Surfaces


Reaction->Decontaminate




Doff_PPE

6. Doff PPE Correctly


Decontaminate->Doff_PPE




Store

7. Store Compound in a Tightly
Sealed, Labeled Container


Doff_PPE->Store




Wash

8. Wash Hands Thoroughly


Store->Wash







Caption:  Recommended workflow for handling 2-Methyl-1-(1,3-thiazol-4-YL)propan-1-amine.


Hygiene Practices


    

  • 

    Avoid all personal contact, including inhalation.[8]
    

    • 

  • 

    Wash hands thoroughly with soap and water after handling and before breaks or leaving the laboratory.[1]
    

    • 

  • 

    Do not eat, drink, or smoke in the laboratory.[3]
    

    • 

  • 

    Contaminated work clothing should not be allowed out of the workplace and should be decontaminated or disposed of as hazardous waste.[3]
    

    • 



Spill and Disposal Plan: Managing the Unexpected


Accidents can happen, but a well-defined spill and disposal plan can mitigate the consequences.


In Case of a Spill


The following flowchart outlines the immediate actions to take in the event of a spill.






G


Spill

Spill Occurs


Evacuate

Evacuate Immediate Area


Spill->Evacuate




Alert

Alert Supervisor & EHS


Evacuate->Alert




Ventilate

Ensure Adequate Ventilation
(if safe to do so)


Alert->Ventilate




PPE

Don Appropriate PPE
(if not already worn)


Ventilate->PPE




Contain

Contain Spill with Inert
Absorbent Material


PPE->Contain




Cleanup

Clean Spill Area with Soap & Water


Contain->Cleanup




Dispose

Dispose of all Cleanup
Materials as Hazardous Waste


Cleanup->Dispose







Caption:  Emergency response plan for a chemical spill.


Waste Disposal


    

  • 

    All waste containing 2-Methyl-1-(1,3-thiazol-4-YL)propan-1-amine, including contaminated PPE and cleaning materials, must be treated as hazardous waste.[9]
    

    • 

  • 

    Collect waste in a dedicated, properly labeled hazardous waste container.[9]
    

    • 

  • 

    The container must be clearly labeled with "Hazardous Waste," the full chemical name, and the associated hazards.[9]
    

    • 

  • 

    Dispose of the waste through your institution's environmental health and safety (EHS) office in accordance with all local, state, and federal regulations.[8]
    

    • 



First Aid Measures


Immediate and appropriate first aid is crucial in the event of an exposure.


    

  • 

    After Inhalation:  Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.[2][3]
    

    • 

  • 

    After Skin Contact:  Immediately wash the affected area with plenty of soap and water. Remove contaminated clothing. If skin irritation occurs, get medical advice/attention.[2][3]
    

    • 

  • 

    After Eye Contact:  Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing for at least 15 minutes. If eye irritation persists, get medical advice/attention.[2]
    

    • 

  • 

    After Ingestion:  Rinse mouth. Do NOT induce vomiting. Call a POISON CENTER or doctor/physician if you feel unwell.[2][3]
    

    • 



References


    







  • Jung, N., et al. (2020). Search for the Active Ingredients from a 2‐Aminothiazole DMSO Stock Solution with Antimalarial Activity. Chemistry – A European Journal.
    • 

  • 

    ChemBK. (2025, August 19). 2-methyl-1-propanamine. Retrieved from [Link]
    

    • 



  • 

    Cheméo. (n.d.). Chemical Properties of 2-Propanamine, 2-methyl- (CAS 75-64-9). Retrieved from [Link]
    

    • 



  • 

    ChemDmart. (n.d.). SAFETY DATA SHEET: 2-Methyl-1,3-Propanediol. Retrieved from [Link]
    

    • 


  • 

    3M. (n.d.). Safety Data Sheet. Retrieved from [Link]
    

    • 

  • 

    FooDB. (2010, April 8). Showing Compound 2-Methyl-1-propylamine (FDB012495). Retrieved from [Link]
    

    • 


  • De, S., et al. (2011).
    • 

  • Ayati, A., et al. (2019). Thiazole Ring—A Biologically Active Scaffold. Molecules.
    • 

  • Cilibrizzi, A., et al. (2020).
    • 

  • El-Sayed, R., et al. (2021). An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities. Molecules.
    • 

  • El-Hashash, M. A., et al. (2024).
    • 

  • Al-Amiery, A. A., et al. (2022). Aminothiazole, Schiff base: synthesis, characterization and evaluation of their antimicrobial and antioxidant activity. Journal of Medicinal and Chemical Sciences.
    • 



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                                    Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.                                    

                                

                            

                        


						


												

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